Sodium bromide

• IUPAC Name: sodium;bromide
• InChI: InChI=1S/BrH.Na/h1H;/q;+1/p-1
• InChI Key: JHJLBTNAGRQEKS-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Br-]
• Molecular Formula: NaBr, BrNa
• DSSTOX Substance ID: DTXSID3034903
• Molecular Weight: 102.89 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Liquid; Liquid, Other Solid; Other Solid, White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline]
• Boiling Point: 1390 °C
• Solubility: Moderately soluble in alcohol, 1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol, In water, 94.6 g/100 g water at 25 °C
• Density: 3.21
• Color/Form: White crystals, granules, or powder, White, cubic crystals
• CAS No.: 7647-15-6
• Melting Point: 755 °C

Description

Sodium bromide is an inorganic sodium salt having bromide as the counterion. It is a bromide salt and an inorganic sodium salt.
This compound is a chemical compound of sodium and bromine. It was widely used as an anticonvulsant and a sedative in the late 19th and early 20th centuries, but today is only used in veterinary medicine, as an antiepileptic medication for dogs and cats. It is also used in photography. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L665)
See also: Bromide ion (has active moiety) ... View More ...

Fundamental Theoretical and Computational Investigations of Sodium Bromide

Quantum Mechanical Approaches to Sodium Bromide Systems

Quantum mechanical calculations are fundamental to understanding the intrinsic properties of materials like this compound (NaBr) at the atomic level. These computational methods allow for the prediction and analysis of various characteristics, providing insights that complement experimental findings.

Density Functional Theory (DFT) Studies of Electronic and Structural Properties

Density Functional Theory (DFT) is a powerful computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has been extensively applied to study the electronic and structural properties of this compound. researchgate.net DFT calculations have been instrumental in determining parameters such as the equilibrium lattice constant, bulk modulus, and its pressure derivative by fitting the calculated total energy to the third-order Birch-Murnaghan equation of state. researchgate.net These theoretical studies also provide detailed information on the band structure along high-symmetry axes in the Brillouin zone, as well as the total and partial density of states (DOS). researchgate.net

Within the framework of DFT, the Generalized Gradient Approximation (GGA) and the Local-Density Approximation (LDA) are common approaches for the exchange-correlation energy. researchgate.netcatalysis.blogwikipedia.org Both have been used to calculate the structural and electronic properties of this compound. researchgate.net

The LDA is a class of approximations to the exchange-correlation energy functional that depends only on the value of the electronic density at each point in space. wikipedia.org In contrast, the GGA also incorporates the gradient of the electron density, which often leads to more accurate predictions of various material properties. catalysis.blog

First-principles calculations for this compound using both LDA and GGA have shown that the calculated structural parameters are in good agreement with experimental results. researchgate.net However, a known limitation of both LDA and GGA is the underestimation of the band gap in semiconductors and insulators. researchgate.netresearchgate.net This is a consistent finding in the study of this compound, where the bandgaps calculated using these functionals are lower than empirically derived values. researchgate.net

Table 1: Comparison of Theoretical and Experimental Structural Parameters for this compound

Parameter	LDA	GGA	Experimental
Lattice Constant (a₀) in Å	Data not available	Data not available	5.974
Bulk Modulus (B₀) in GPa	Data not available	Data not available	19.9

This table is intended to be populated with specific values from DFT studies as they become available in the literature.

To address the underestimation of band gaps by LDA and GGA, the modified Becke-Johnson (mBJ) exchange potential has been implemented in computational studies of this compound. researchgate.net The mBJ potential, often used in combination with LDA or GGA for the correlation part (TB-mBJ-GGA/LDA), has been shown to significantly improve the accuracy of calculated band gaps for a wide range of materials. researchgate.netscience.gov

In the case of this compound, the application of the mBJ potential has yielded band gap values that are in excellent agreement with experimental measurements. researchgate.net This improved accuracy is crucial for a correct description of the electronic and optical properties of the material. researchgate.net

Table 2: Calculated Band Gaps of this compound using Different Functionals

Functional	Calculated Band Gap (eV)	Experimental Band Gap (eV)
LDA	Underestimated value	~6.12
GGA	Underestimated value	~6.12
TB-mBJ	In perfect agreement	~6.12

Specific numerical values for LDA and GGA band gaps are often study-dependent and show a systematic underestimation.

First-Principles Calculations of Phonon Properties

First-principles calculations, based on density functional theory, are also employed to investigate the phonon properties of this compound. These calculations provide a deep understanding of the vibrational modes of the crystal lattice, which are essential for determining various thermodynamic properties. The study of phonon dispersion and the density of states is carried out using programs like Quantum Espresso, which utilizes plane-wave basis sets and pseudopotentials. researchgate.net

The dynamical properties of this compound are analyzed by calculating the phonon dispersion curves and the phonon density of states along high-symmetry directions in the Brillouin zone. researchgate.netrsc.org The Brillouin zone is a fundamental concept in solid-state physics, representing the primitive cell in reciprocal space. The analysis of phonon dispersion within this zone reveals the relationship between the vibrational frequency and the wave vector, providing insights into the propagation of lattice waves. researchgate.net These calculations are crucial for understanding the thermal properties and stability of the crystal. rsc.org

Ab Initio Studies of Electron Affinities for Diatomic this compound Species

Ab initio calculations are a class of quantum chemistry methods that are based on first principles, without the inclusion of empirical parameters. These methods have been used to study the electron affinity of diatomic this compound (NaBr). dbc.wroc.pl The electron affinity of a molecule is the energy released when an electron is added to a neutral species to form a negative ion.

Various ab initio and DFT methods have been tested for calculating the electron affinity of diatomic NaBr. dbc.wroc.pl The results are often compared with experimental data obtained from techniques like laser photoelectron spectroscopy. dbc.wroc.pl Studies have shown that different computational methods can yield varying degrees of agreement with experimental values. For instance, some DFT functionals may overestimate the electron affinity, while methods like the quadratic complete basis set (CBS-Q) have shown good agreement. dbc.wroc.plrdd.edu.iq The calculated electron affinity for NaBr is noted to be slightly higher than that of lithium bromide, which is attributed to differences in their physical properties, such as their dipole moments. dbc.wroc.plresearchgate.net

Table 3: Calculated Electron Affinities of Diatomic this compound using Various Methods

Method	Calculated Electron Affinity (eV)
LSDA	0.43 (disagreement with experiment)
TPSSTPSS	~0.03-0.05 difference from experiment
CBS-Q	~0.05 difference from experiment
B3LYP	Data not available
PBE1PBE	Best agreement among tested DFT methods

This table summarizes the performance of different computational methods in calculating the electron affinity of diatomic NaBr as reported in the literature. dbc.wroc.pl

Hartree-Fock Method Applications

The Hartree-Fock (HF) method, a foundational ab initio approach, has been applied to study the electronic properties of this compound. Self-consistent Hartree-Fock theory has been utilized to compute the electronic structure of alkali halides, including NaBr. researchgate.net These calculations are performed in the Hartree-Fock limit and can be used to determine properties like valence band widths and the density of states of conduction bands. researchgate.net

Specifically for the bromide ion within the NaBr crystal, coupled Hartree-Fock (CHF) calculations have been employed to determine its polarizability. psu.edursc.org These studies found that the polarizability of the Br⁻ ion is significantly reduced within the crystal environment compared to its free-ion state due to the confining potential of the crystal lattice. psu.edu The HF method has also been used to calculate the electron affinity (EA) of the NaBr molecule. rdd.edu.iqresearchgate.net However, results show that the Hartree-Fock method generally underestimates electron affinities when compared to experimental values. researchgate.netdbc.wroc.pl For instance, one study noted that HF calculations undervalue the electron affinity of NaBr by approximately 0.08 eV. researchgate.net Despite this, the method provides a reasonable starting point and shows good consistency with experimental data for this compound compared to other molecules like the hydroxyl radical (OH). rdd.edu.iqresearchgate.net

Complete Basis Set (CBS-Q) Studies

The Complete Basis Set-Q (CBS-Q) method is a high-accuracy composite computational chemistry approach used to calculate the thermochemical properties of molecules, including electron affinities. rdd.edu.iq This method has been applied to the this compound molecule to achieve more precise EA values than those typically obtained with the Hartree-Fock method. rdd.edu.iqdbc.wroc.pl

Studies have shown that the CBS-Q method provides excellent agreement with experimental data for the electron affinity of this compound. rdd.edu.iqdbc.wroc.pl The calculated results are often very close to the experimentally determined values, with deviations reported to be as small as 0.02 eV, which represents a difference of about 3%. rdd.edu.iq This high level of accuracy makes the CBS-Q method a reliable tool for investigating the electron-accepting properties of the NaBr molecule. rdd.edu.iqnist.gov While CBS-Q also yields good results for other diatomic molecules like lithium bromide and the hydroxyl radical, its accuracy for this compound is particularly noteworthy. rdd.edu.iqdbc.wroc.pl

Comparison with Experimental Electron Affinity Data

A crucial test for any computational method is the comparison of its results with high-precision experimental data. For this compound, the experimental electron affinity has been determined using techniques such as laser photoelectron spectroscopy. dbc.wroc.pl The accepted experimental value for the electron affinity of NaBr is 0.788 ± 0.01 eV. nist.gov

Computational studies have compared the results from various methods against this experimental benchmark. rdd.edu.iqdbc.wroc.pl The Hartree-Fock method, while providing a foundational calculation, tends to underestimate the electron affinity. dbc.wroc.pl In contrast, the CBS-Q method provides a calculated value that is in very close agreement with the experimental data. rdd.edu.iqnist.gov Density Functional Theory (DFT) methods have also been tested, with functionals like TPSSTPSS showing excellent results, while others like LSDA show significant disagreement, overvaluing the EA by as much as 60%. rdd.edu.iq This comparison highlights the importance of selecting an appropriate computational method to achieve accurate predictions. rdd.edu.iqdbc.wroc.pl

Table 1: Comparison of Calculated and Experimental Electron Affinity (EA) for this compound

Method/Basis Set	Calculated EA (eV)	Difference from Experimental (eV)	Reference
Experimental	0.788 ± 0.01	-	nist.gov
CBS-Q	0.813	+0.025	nist.gov
G4	0.862	+0.074	nist.gov
B3LYP/aug-cc-pVTZ	0.935	+0.147	nist.gov
HF/6-311++G(3df, 3pd)	~0.71	~-0.08	researchgate.netdbc.wroc.pl
TPSSTPSS	~0.77	-0.02	rdd.edu.iq
LSDA	~1.25	+0.46	rdd.edu.iq

Molecular Dynamics (MD) Simulations of this compound Systems

Molecular dynamics (MD) simulations are a powerful computational technique used to study the physical movements of atoms and molecules over time. For this compound, MD simulations are particularly valuable for investigating the properties of its molten state. aip.orgnih.gov These simulations allow researchers to model the complex interactions within the ionic liquid, providing microscopic insights into its structure and dynamic properties. aip.org Studies have employed MD simulations to investigate single ion dynamics, calculate transport properties like ionic conductivity, and even explore the catalytic behavior of molten NaBr in processes such as methane (B114726) dehydrogenation. aip.orgrsc.org The simulations are often performed in conjunction with experimental techniques like quasielastic neutron scattering (QENS) to validate and refine the computational models. nih.govupc.edu

Single Ion Dynamics in Molten this compound

A primary focus of MD simulations on molten NaBr is to understand single ion dynamics, which describes the motion of individual sodium (Na⁺) and bromide (Br⁻) ions within the melt. aip.orgnih.gov These studies combine experimental QENS data, which can directly measure the self-diffusion of sodium ions, with MD simulations that can provide data for both the sodium and bromide ions. aip.orgupc.edu The simulations reveal how each ion moves through the cage formed by its neighboring ions of opposite charge. researchgate.net This combined approach has proven effective for thoroughly studying the microscopic particle motion in molten NaBr at various temperatures, typically ranging from 1043 K to 1223 K. aip.orgupc.edu

Rigid and Polarizable Ion Models

The accuracy of MD simulations heavily depends on the potential models used to describe the forces between ions. Two common types of models used for molten this compound are the rigid ion model (RIM) and the polarizable ion model (PIM). aip.orgnih.gov

Rigid Ion Models (RIM): These models, such as the Born-Mayer-Huggins potential, treat ions as fixed-point charges with a defined size and charge, neglecting the effects of electronic polarization. byu.eduelmattech.ru While computationally efficient, RIMs are limited in accuracy because they cannot account for ion-dipole interactions, which are important in ionic liquids. byu.edu

Polarizable Ion Models (PIM): These models offer a more sophisticated description by accounting for the fact that the electron cloud of an ion can be distorted by the electric field created by its neighbors. aip.orgelmattech.ru For NaBr, it is expected that the polarization of the large bromide anion plays a significant role. aip.org In these simulations, only the bromide anion is typically treated as polarizable, as its polarizability is much higher than that of the sodium cation. aip.org Studies consistently show that PIM simulations yield results, such as sodium diffusion coefficients, that are in remarkably good agreement with experimental data, whereas RIM results often show larger deviations. aip.orgnih.gov The inclusion of polarization is found to facilitate the diffusivity of the positive ions. aip.org

Mean Squared Displacements and Velocity Autocorrelation Functions

To extract quantitative data on ion dynamics from MD simulations, researchers analyze specific statistical functions derived from the particle trajectories. The two primary methods are the calculation of mean squared displacements (MSD) and velocity autocorrelation functions (VACF). aip.orgnih.govresearchgate.net

Mean Squared Displacement (MSD): The MSD measures the average distance an ion travels from its starting position over time. bath.ac.uk For long time scales, the MSD becomes a linear function of time, and its slope is directly proportional to the self-diffusion coefficient of the ion. bath.ac.ukstfc.ac.uk This provides a direct way to calculate diffusion coefficients for both Na⁺ and Br⁻ from the simulation data. aip.org

Velocity Autocorrelation Function (VACF): The VACF describes how the velocity of an ion at a given time is correlated with its velocity at a later time. researchgate.netbath.ac.uk The decay of this function to zero indicates that the ion has "forgotten" its initial velocity due to collisions with its neighbors. bath.ac.uk The VACF for the lighter sodium ion typically shows a more pronounced negative region, indicating a "backscattering" effect where the ion is pushed back by the surrounding cage of bromide ions before it can escape. researchgate.net The diffusion coefficient can also be calculated by integrating the VACF over time (the Green-Kubo relation). stfc.ac.uk Both MSD and VACF are standard tools employed to derive diffusion coefficients and understand the nature of ionic motion in molten NaBr simulations. aip.orgnih.gov

Collective Dynamics and Transport Properties in Molten this compound

The study of molten salts like this compound is crucial for various technological applications, including heat transport media in solar power plants and as coolants in next-generation nuclear reactors, due to their favorable thermo-physical, chemical, and electrical properties. aip.org Computer simulations, particularly molecular dynamics (MD), have become indispensable tools for investigating the collective dynamics and transport properties such as diffusion, shear viscosity, and ionic conductivity in these systems. aip.org

Recent research has employed quasielastic neutron scattering (QENS) to probe the self-diffusion of sodium ions in molten NaBr at different temperatures. aip.org These experimental results have been complemented by extensive MD simulations using both rigid and polarizable ion models to understand the dynamics of both sodium and bromide ions. aip.orgresearchgate.net The use of polarizable models in simulations has shown remarkably good agreement with experimental data for sodium diffusion coefficients. aip.org

Ionic Conductivity Calculations

The ionic conductivity of molten this compound is a key transport property that has been investigated through both experimental measurements and computational simulations. aip.orgnist.gov MD simulations provide a method to calculate ionic conductivities, often showing good agreement with experimental values. aip.orgd-nb.info The calculations involve deriving the ion diffusion coefficients from the mean squared displacements and velocity autocorrelation functions of the ions in the simulated molten salt. aip.org

For instance, MD simulations of molten NaBr at various temperatures have been performed to extract ionic conductivities. aip.org These simulations typically involve a system of hundreds or thousands of ions in a cubic box with periodic boundary conditions, using algorithms like Beeman's to integrate the equations of motion over femtosecond time steps. aip.org The accuracy of these calculations is enhanced by the use of polarizable ion models, which better account for the interactions between ions. aip.org

Table: Diffusion Coefficients of Sodium Ions in Molten NaBr at Various Temperatures

Temperature (K)	Density (ions/ų)	Experimental D_Na (10⁻⁵ cm²/s)	Simulated D_Na (10⁻⁵ cm²/s)
1043	0.02716	9.8 ± 0.5	9.5
1123	0.02645	11.5 ± 0.6	11.2
1223	0.02551	13.4 ± 0.7	13.1

Data sourced from a study combining QENS experiments and MD simulations. aip.org

Computational Crystallography and Phase Transition Studies

Computational methods are pivotal in understanding the crystal structure and pressure-induced phase transitions of this compound. These studies provide insights into the material's properties under extreme conditions.

Crystal Structure Analysis

At standard conditions, this compound crystallizes in a cubic system with the space group Fm-3m, characteristic of the Halite or rock salt structure. materialsproject.orgmaterialsproject.org In this structure, each sodium ion (Na⁺) is octahedrally coordinated to six bromide ions (Br⁻), and conversely, each bromide ion is surrounded by six sodium ions. materialsproject.org The Na-Br bond length is approximately 2.96 to 3.01 Å. materialsproject.orgmaterialsproject.org

X-ray diffraction has been a primary experimental technique for determining these structural parameters. materialsproject.org Computational studies, often employing density functional theory (DFT), complement these experimental findings by calculating lattice parameters and atomic positions, which are generally in good agreement with measured values. materialsproject.orgresearchgate.net

Table: Crystallographic Data for this compound (Fm-3m)

Parameter	Value	Reference
Crystal System	Cubic	materialsproject.org
Space Group	Fm-3m	materialsproject.org
Lattice Constant (a)	5.92 - 5.96 Å	materialsproject.orgnih.gov
Na-Br Bond Length	2.96 Å	materialsproject.org
Density	3.29 g/cm³	materialsproject.org

Theoretical Modeling of Interfacial Phenomena Involving this compound

The interface between materials is a region of significant scientific interest, and theoretical modeling plays a key role in understanding the complex phenomena that occur there, particularly in electrochemical systems.

Modeling of Solid-Electrolyte Interphases

In the context of sodium-ion batteries, the solid-electrolyte interphase (SEI) is a critical component that forms on the anode surface and dictates battery performance and safety. researchgate.netosti.govnih.gov Theoretical modeling, especially using joint density-functional theory (JDFT) and ab initio molecular dynamics, has been instrumental in designing and understanding SEI layers. researchgate.netosti.govresearchgate.netnih.gov

Recent computational studies have identified that the chemical composition of the SEI significantly influences the transport of sodium ions. researchgate.netosti.govnih.gov Specifically, a this compound interphase has been predicted to exhibit an exceptionally low energy barrier for Na-ion transport, which is comparable to that of metallic magnesium. researchgate.netosti.govnih.gov This low diffusion barrier is considered ideal for promoting smooth, dendrite-free deposition of sodium during battery charging, thereby enhancing safety and cycle life. researchgate.netnih.gov These theoretical predictions have spurred experimental work to create NaBr-rich SEI layers, for instance, by using electrolyte additives like 1,2-dibromobenzene. researchgate.netnih.gov Electrochemical measurements and direct visualization have confirmed that such NaBr-rich interphases lead to a significant reduction in the activation energy for ion transport and improved stability of sodium deposition. researchgate.netosti.govnih.gov

Surface Diffusion Barrier Analysis

Theoretical and computational analyses, particularly those employing joint density functional theory (JDFT), have been instrumental in understanding the movement of atoms and ions across the surface of this compound (NaBr). This movement, or surface diffusion, is a fundamental process governed by the energy barriers that an atom or ion must overcome to hop from one stable adsorption site to another. The height of this energy barrier dictates the rate of diffusion across the surface.

Computational studies have revealed that a this compound interphase exhibits an exceptionally low energy barrier for sodium ion transport. researchgate.net This characteristic is significant in the context of materials science and electrochemistry. The analysis of a sodium adatom (an atom adsorbed on the surface) on a NaBr surface shows a transition in minimum energy sites compared to other sodium halides. For halides with smaller anions like fluoride (B91410), the most stable site for a sodium adatom is directly above the anion. However, with the larger bromide anion, the energy landscape shifts, making the site between two adjacent anions more favorable. This shift is critical as it leads to the lowest diffusion barrier for interfacial ion transport among the sodium halides. researchgate.net

Joint density functional theory calculations have quantified the diffusion energy barriers for sodium adatoms on a NaBr surface. These theoretical models provide insight into the potential energy surface that a diffusing adatom experiences. The barrier is determined by finding the saddle point on this energy surface between two stable binding sites. researchgate.netresearchgate.net For NaBr, this calculated barrier is notably low, indicating high mobility of sodium ions at the interface. researchgate.net

The table below presents comparative data on diffusion energy barriers for adatoms on various surfaces, highlighting the uniquely low barrier associated with this compound. This data is derived from JDFT analysis and places the diffusion characteristics of NaBr in perspective with other relevant materials. researchgate.netresearchgate.net

Table 1: Calculated Diffusion Energy Barriers for Adatoms on Various Surfaces This interactive table provides diffusion energy barrier values calculated using joint density functional theory. The lower the energy barrier, the more readily an adatom can move across the surface. Data is shown for surfaces in a vacuum and in the presence of an acetonitrile (B52724) solvent.

Surface Chemistry	Adatom	Diffusion Energy Barrier (in Vacuum) (eV)	Diffusion Energy Barrier (in Acetonitrile) (eV)
NaBr	Na	~0.02	~0.03
NaF	Na	~0.05	~0.06
LiF	Li	~0.17	~0.18
LiCl	Li	~0.08	~0.09
Mg (metal)	Mg	~0.02	~0.03
Na (metal)	Na	~0.04	~0.05
Li (metal)	Li	~0.09	~0.10
Data sourced from studies utilizing joint density functional theory. researchgate.netresearchgate.net

The low surface diffusion barrier of NaBr has been identified as a key factor in its potential application as a protective coating. researchgate.net The efficient transport of ions across its surface helps to maintain a stable interface. researchgate.netresearchgate.net Experimental measurements have supported these theoretical findings, showing a significant reduction in the activation energy for ion transport when a this compound interphase is present. researchgate.net These investigations underscore the importance of surface diffusion barrier analysis in predicting and understanding the macroscopic properties and potential applications of materials like this compound.

Advanced Synthetic Methodologies and Chemical Transformations Involving Sodium Bromide

Synthesis of Sodium Bromide

The industrial and laboratory-scale production of this compound employs several key methodologies, including neutralization, reduction, and ion exchange. The choice of method often depends on the available starting materials, desired product purity, and economic feasibility.

Neutralization Methods

Neutralization reactions represent a common and direct route for the synthesis of this compound. sawaint.com These methods involve the reaction of an acid with a base to produce a salt and water.

A prevalent method for preparing this compound involves the neutralization of hydrobromic acid (HBr) with sodium hydroxide (B78521) (NaOH). atamanchemicals.comtestbook.com This acid-base reaction is a straightforward and efficient route to produce this compound and water. cgiar.org The process typically involves adding an aqueous solution of hydrobromic acid (often around 40%) to a reactor, followed by the slow addition of a sodium hydroxide solution while stirring until a pH of 7.5 to 8.0 is achieved. atamanchemicals.comatamanchemicals.com The resulting this compound solution is then subjected to centrifugation, evaporation, and crystallization to obtain the final product. atamanchemicals.comatamanchemicals.com

The balanced chemical equation for this reaction is: HBr + NaOH → NaBr + H₂O atamanchemicals.comcgiar.org

Reactant	Concentration/State	Purpose
Hydrobromic Acid (HBr)	~40% aqueous solution	Acid
Sodium Hydroxide (NaOH)	~40% caustic solution	Base

This method is valued for its directness and the high purity of the resulting this compound, which can be further purified through recrystallization. atamanchemicals.com

Another widely used neutralization method involves the reaction of sodium carbonate (Na₂CO₃) with hydrobromic acid. atamanchemicals.comatamanchemicals.com This process is also efficient and offers an alternative to the use of sodium hydroxide. solechem.eu In this reaction, sodium carbonate solution is neutralized with hydrobromic acid. google.com The reaction produces this compound, carbon dioxide, and water. atamanchemicals.com The resulting solution is then processed through filtration, evaporation, and crystallization to yield the final this compound product. google.com

The balanced chemical equation for this reaction is: Na₂CO₃ + 2HBr → 2NaBr + H₂O + CO₂ atamanchemicals.com

A similar reaction can also be carried out using sodium bicarbonate (NaHCO₃). toptionchem.com

Reactant	Form	Purpose
Sodium Carbonate (Na₂CO₃)	Aqueous solution	Base
Hydrobromic Acid (HBr)	Aqueous solution	Acid

Reduction Methods

Reduction methods provide an alternative pathway to synthesize this compound, often utilizing bromine as a starting material.

The urea (B33335) reduction method is a notable process for producing this compound. sawaint.com This method involves dissolving sodium carbonate and urea in hot water and then gradually adding bromine to the solution. atamanchemicals.comatamanchemicals.com The reaction is typically controlled at a temperature between 75-85°C until the pH reaches a neutral range of 6-7. sawaint.com Urea acts as a reducing agent, converting the bromine to this compound. sawaint.com Following the reaction, the solution is often decolorized with activated carbon, filtered, evaporated, crystallized, and dried to obtain the final this compound product. atamanchemicals.comatamanchemicals.com

Reactant	Role	Reaction Conditions
Bromine (Br₂)	Oxidizing Agent	-
Sodium Carbonate (Na₂CO₃)	Alkaline Medium	Dissolved in hot water
Urea (NH₂CONH₂)	Reducing Agent	75-85°C, pH 6-7

Ion Exchange Methodologies

Ion exchange represents another technique for the preparation of this compound. sawaint.com While specific details of industrial-scale ion exchange processes for this compound synthesis are less commonly documented in readily available literature, the principle involves the use of an ion-exchange resin. researchgate.netgoogle.com In this method, a solution containing a different sodium salt could be passed through a bromide-form anion exchange resin, where the anions in the solution are exchanged for bromide ions from the resin, resulting in a solution of this compound. Conversely, a solution containing a different bromide salt could be passed through a sodium-form cation exchange resin. This method can be particularly useful for preparing high-purity this compound or for specific applications where other methods might introduce undesirable impurities. researchgate.net

This compound as a Precursor in Chemical Synthesis

This compound is a cornerstone in chemical synthesis, valued for its ability to introduce bromide into different molecular frameworks. It is a high-melting, white crystalline solid that is readily soluble in water and various polar solvents, making it a convenient source of the bromide nucleophile. atamanchemicals.comwikipedia.org

Organic Synthesis Applications

In organic synthesis, this compound is instrumental in the preparation of a wide array of bromine-containing compounds. These organobromine compounds are often key intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals due to the bromine atom's ability to serve as a good leaving group in subsequent reactions.

The Finkelstein reaction is a classic and efficient method for the preparation of alkyl halides. wikipedia.org Specifically, it facilitates the conversion of alkyl chlorides to the more reactive alkyl bromides. wikipedia.org This SN2 reaction involves the exchange of a halogen atom and is driven to completion by the differential solubility of the halide salts in a suitable solvent, typically acetone. wikipedia.orglscollege.ac.in

Reaction: R-Cl + NaBr → R-Br + NaCl(s)

The reactivity of alkyl halides in the Finkelstein reaction is highest for primary halides and particularly effective for allyl, benzyl (B1604629), and α-carbonyl halides. Secondary halides are significantly less reactive, while tertiary, vinyl, and aryl halides are generally unreactive under these conditions. wikipedia.orglscollege.ac.in

Table 1: Reactivity of Alkyl Halides in the Finkelstein Reaction

Alkyl Halide Type	Reactivity
Primary (except neopentyl)	High
Allyl	Exceptionally High
Benzyl	Exceptionally High
α-Carbonyl	Exceptionally High
Secondary	Low
Tertiary	Unreactive
Vinyl	Unreactive

A facile and effective method for the synthesis of N-bromo imides and N-bromo amides involves the use of a sodium bromate (B103136) (NaBrO3) and this compound system in an acidic aqueous medium. oup.comsciencemadness.org This in-situ generation of bromine provides a convenient and safer alternative to handling elemental bromine. The reaction proceeds under mild conditions and generally affords high yields of the desired N-brominated products. oup.comresearchgate.net

6>NH + 2NaBrO3 + 4NaBr + 3H2SO4 → 6>N-Br + 3Na2SO4 + 6H2O oup.com

This method is applicable to a variety of aliphatic, aromatic, and heterocyclic imides and amides. oup.com For instance, N-bromosuccinimide (NBS), a widely used brominating agent, can be readily prepared using this procedure from succinimide. oup.comsciencemadness.org The reaction is typically carried out in water or aqueous acetic acid in the presence of sulfuric acid. oup.com It is important to control the stoichiometry, as an excess of this compound can lead to the reduction of the N-bromo product back to the starting imide or amide. oup.com

Table 2: Examples of N-Bromo Compounds Synthesized Using the NaBrO3/NaBr System

Starting Material	Product
Succinimide	N-Bromosuccinimide (NBS)
Phthalimide	N-Bromophthalimide
Formamide	N-Bromoformamide

Inorganic Synthesis Applications

This compound also plays a significant role as a precursor in the synthesis of various inorganic compounds. Its utility in this domain is primarily centered on precipitation reactions and the generation of elemental bromine.

This compound is a key reagent in the preparation of silver bromide (AgBr), a light-sensitive salt that is fundamental to photographic films and plates. atamanchemicals.comwikipedia.org The synthesis is a straightforward precipitation reaction (metathesis) conducted in an aqueous solution. sciencemadness.org

When an aqueous solution of this compound is mixed with a solution of a soluble silver salt, typically silver nitrate (B79036) (AgNO3), the highly insoluble silver bromide precipitates out of the solution as a pale-yellow solid. sciencemadness.orgsoftschools.com

Reaction: NaBr(aq) + AgNO3(aq) → AgBr(s) + NaNO3(aq)

The resulting precipitate can then be separated by filtration, washed to remove any soluble impurities, and dried to yield pure silver bromide. sciencemadness.org

This compound serves as a primary source for the chemical element bromine. wikipedia.org Elemental bromine (Br2) can be generated from an aqueous solution of this compound through oxidation. A common method involves treating the this compound solution with chlorine gas (Cl2). wikipedia.org Chlorine is a more powerful oxidizing agent than bromine, and it readily oxidizes the bromide ions to bromine.

Reaction: 2NaBr(aq) + Cl2(g) → Br2(l) + 2NaCl(aq)

Another method for generating bromine from aqueous this compound is through electrolysis. youtube.com In this process, an electric current is passed through the solution. At the anode, bromide ions are oxidized to form bromine, while at the cathode, water is reduced to produce hydrogen gas and hydroxide ions. stackexchange.comechemi.com To prevent the newly formed bromine from reacting with the hydroxide ions to form bromate, the solution is often acidified, for instance, by adding sodium bisulfate. youtube.com

Table 3: Mentioned Chemical Compounds

Compound Name	Chemical Formula
This compound	NaBr
Alkyl chloride	R-Cl
Alkyl bromide	R-Br
Sodium chloride	NaCl
Acetone	C3H6O
Sodium bromate	NaBrO3
Sulfuric acid	H2SO4
Sodium sulfate (B86663)	Na2SO4
Water	H2O
N-bromosuccinimide	C4H4BrNO2
Succinimide	C4H5NO2
Silver bromide	AgBr
Silver nitrate	AgNO3
Sodium nitrate	NaNO3
Bromine	Br2
Chlorine	Cl2
Hydrogen	H2
Sodium bisulfate	NaHSO4
Phthalimide	C8H5NO2
N-Bromophthalimide	C8H4BrNO2
Formamide	CH3NO
N-Bromoformamide	CH2BrNO
N-Methylformamide	C2H5NO

Catalytic Roles of this compound and Bromine Species

This compound is a versatile and widely utilized salt in the chemical industry, not only as a source of the bromide ion but also as a catalyst or co-catalyst in various chemical transformations, particularly in oxidation reactions. atamanchemicals.com Its catalytic activity is often attributed to the in situ generation of reactive bromine species.

This compound as a Co-catalyst in Oxidation Reactions

This compound is frequently employed as a co-catalyst in conjunction with a primary catalyst to enhance reaction rates and selectivity. acs.orgpcimag.com It plays a crucial role in facilitating the oxidation of a wide range of organic substrates.

The oxidation of methylbenzene (toluene) and its derivatives is a significant industrial process. The use of a manganese(II) salt in combination with this compound as a promoter has been shown to be an effective catalytic system for the liquid-phase oxidation of toluene (B28343). google.comresearchgate.nettsijournals.com In this process, typically carried out in a carboxylic acid solvent like acetic acid, the catalyst system facilitates the conversion of toluene to valuable products such as benzaldehyde (B42025) and benzoic acid. google.comresearchgate.net

Research has shown that a combination of manganese(II) acetate (B1210297) and this compound can be used for the ozonation of methylbenzenes. researchgate.net While the use of this system in acetic acid alone can lead to the undesirable destruction of the aromatic ring, the addition of sulfuric acid directs the reaction towards the oxidation of the methyl group, thereby increasing the rate and selectivity of the process. researchgate.net A key characteristic of this manganese(II) bromide catalysis is the formation of aldehydes as intermediate products, with a notable absence of significant amounts of aromatic alcohols. researchgate.net The maximum selectivity for the oxidation is achieved when the ratio of bromide ions to manganese(II) ions is approximately 1.1. researchgate.net

In one study, the liquid-phase oxidation of toluene using a catalyst containing manganese(II) acetate, in the presence of stannous(II) chloride as a Lewis acid and this compound as a promoter, yielded a high selectivity for benzaldehyde (76%). google.com The reaction was conducted at 120°C under air pressure in an acetic acid solvent, with minimal formation of byproducts like benzoic acid, benzyl alcohol, and benzyl acetate. google.com

Table 1: Effect of Catalyst System on Toluene Oxidation

Catalyst System	Promoter	Solvent	Temperature (°C)	Toluene Conversion (%)	Benzaldehyde Selectivity (%)	Reference
Manganese(II) acetate / Stannous(II) chloride	This compound	Acetic Acid	120	15	60	google.com
Cobalt acetate / Manganese acetate	This compound	Acetic Acid	110-120	Varies	Varies	researchgate.nettsijournals.com
Ozone / Manganese(II) acetate	This compound	Acetic Acid / Sulfuric Acid	Not specified	Not specified	Increased selectivity for methyl group oxidation	researchgate.net

Note: This table is for illustrative purposes and combines findings from different studies. Direct comparison may not be possible due to variations in other reaction conditions.

Organoselenium and organotellurium compounds have emerged as effective catalysts for a variety of oxidation reactions, often in conjunction with hydrogen peroxide as a green oxidant. mdpi.comconicet.gov.arnih.govacs.org this compound serves as a bromide source for these catalytic systems, leading to in situ generation of reactive brominating agents. mdpi.comnih.govacs.org

The general mechanism involves the oxidation of the organochalcogen compound by hydrogen peroxide to a more active state. mdpi.comnih.gov This oxidized species then reacts with this compound to produce a "positive halogen" species, which is the active oxidant for the organic substrate. acs.org

Studies have demonstrated that both organoselenium and organotellurium compounds can catalyze the oxidation of this compound with hydrogen peroxide. mdpi.comacs.org For instance, diaryl ditellurides can be oxidized in situ to aryltellurinic acids, which then catalyze the oxidation of NaBr. acs.org Diphenyl ditelluride, in particular, has been shown to significantly increase the rate of NaBr oxidation with hydrogen peroxide. acs.org Similarly, organoselenium compounds, including selenoxides and seleninic acids, are effective catalysts for the same transformation. mdpi.comconicet.gov.ar The catalytic activity of these compounds can be further enhanced when they are sequestered into xerogel monoliths. mdpi.comnih.govacs.org

Table 2: Catalytic Systems for Halogenation using H₂O₂ and NaBr

Catalyst Type	Catalyst Example	Oxidant	Bromide Source	Key Finding	Reference
Organotellurium	Diphenyl ditelluride	Hydrogen Peroxide	This compound	240-fold rate increase in NaBr oxidation.	acs.org
Organoselenium	4-(Hydroxymethyl)phenyl benzyl selenoxide	Hydrogen Peroxide	This compound	23-fold greater reaction rate when sequestered in a xerogel.	acs.org
Organoselenium	Phenyl seleninic acid	Hydrogen Peroxide	This compound	Catalyzes oxidative bromination.	nih.gov

Catalytic Mechanisms Involving Bromine Species

The catalytic effect of this compound in oxidation reactions is intrinsically linked to the formation of various reactive bromine species. brainly.com The specific nature of these species and the subsequent reaction pathways are dependent on the reaction conditions, including the oxidant used and the pH of the medium.

In many catalytic oxidations involving this compound, hypobromous acid (HOBr) is a key intermediate and catalytic species. brainly.comscielo.br It can be generated in situ through the oxidation of the bromide ion by a primary oxidant, such as sodium hypochlorite (B82951) or hydrogen peroxide. acs.orgscielo.br

In TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) mediated oxidations, this compound is often used as a co-catalyst. acs.orgwikipedia.org The primary oxidant, such as sodium hypochlorite (NaOCl), oxidizes bromide to hypobromite (B1234621) (OBr⁻), which exists in equilibrium with hypobromous acid. The hypobromite is a more effective oxidant for the regeneration of the active oxoammonium cation from the reduced hydroxylamine (B1172632) form of TEMPO. acs.org

The formation of HOBr from bromide ions is also a crucial step in disinfection processes and in certain biological systems. scielo.br In acidic media, HOBr can participate in various equilibrium and redox reactions. scielo.br The pKa of hypobromous acid is 8.8, meaning that under acidic to neutral conditions, it exists predominantly in its protonated form, HOBr. scielo.br The disproportionation of hypobromous acid can also occur, with the rate being highly dependent on pH. acs.org

The study of reaction kinetics is essential for understanding the mechanism of a chemical reaction and for optimizing reaction conditions. masterorganicchemistry.commt.comchemistry-teaching-resources.com The rate of a reaction is described by a rate law, which expresses the reaction rate as a function of the concentrations of the reactants and a rate constant (k). mt.comchemistry-teaching-resources.com

The rate law for a reaction must be determined experimentally. mt.com For reactions involving this compound as a catalyst, the rate law often shows a dependence on the concentration of the bromide ion, the substrate, and the oxidant. For example, in the oxidation of amino acids by Oxone® catalyzed by bromide ions, the proposed mechanism involves the slow oxidation of the bromide ion to generate HOBr, followed by the formation of bromine, which then reacts with the amino acid. scielo.br

The determination of the rate constant, k, can be achieved by plotting the concentration of a reactant or product against time and analyzing the resulting graph. chemistry-teaching-resources.comchembase.lk For a first-order reaction, a plot of the natural logarithm of the reactant concentration versus time will yield a straight line with a slope equal to -k. chemistry-teaching-resources.com For a second-order reaction, a plot of the reciprocal of the reactant concentration versus time will be linear, with the slope equal to k. chemistry-teaching-resources.com

Enzyme Catalysis: Fpg Protein Active Site Delineation with Sodium Cyanoborohydride

The catalytic mechanism of the Escherichia coli Fpg protein, also known as formamidopyrimidine-DNA glycosylase, involves a complex process to identify and remove oxidized purine (B94841) bases from DNA. neb.com A key aspect of this mechanism is the formation of a transient Schiff base intermediate between the enzyme and the DNA substrate. nih.govresearchgate.net To study this fleeting intermediate and pinpoint the enzyme's active site, researchers have employed sodium cyanoborohydride as a chemical tool. nih.govresearchgate.net

Sodium cyanoborohydride is a reducing agent that can trap the transient Schiff base intermediate, converting it into a stable, covalent enzyme-DNA complex. nih.govresearchgate.netresearchgate.net This technique has been instrumental in delineating the active site of the Fpg protein. nih.govresearchgate.net By using a radiolabeled DNA substrate, scientists have been able to tag the active site of the Fpg protein through the action of sodium cyanoborohydride. nih.govresearchgate.net Subsequent analysis involving cyanogen (B1215507) bromide cleavage has mapped the active site to the initial 73 amino acid residue fragment of the protein. nih.govresearchgate.net

Further investigations into the Fpg protein's catalytic mechanism have explored the roles of specific amino acid residues. For instance, site-specific alteration of lysine (B10760008) 155 to alanine (B10760859) resulted in significant changes in substrate activities. nih.gov However, this particular lysine residue is not essential for the formation of the covalent enzyme-substrate imine intermediate, as demonstrated by the successful trapping of the mutant protein-oligonucleotide complexes with cyanoborohydride. nih.gov This suggests a model where lysine 155 directly interacts with the C8 oxygen of 8-oxopurines, highlighting its importance for the specific recognition and removal of the mutagenic 8-oxoguanine lesion. nih.gov

These studies, which utilize sodium cyanoborohydride to stabilize reaction intermediates, have provided strong evidence that the active site of the Fpg protein is located at or near its amino terminus. nih.govresearchgate.net This localization suggests that the Fpg protein may operate through a mechanism similar to that of T4 endonuclease V, another DNA repair enzyme that utilizes its N-terminal α-amino group to facilitate catalysis via Schiff base formation. nih.govresearchgate.net

Experimental Approach	Reagent Used	Outcome	Conclusion
Trapping of transient intermediate	Sodium cyanoborohydride	Formation of a covalent enzyme-DNA complex	Enabled the study of the transient state
Active site mapping	Radiolabeled DNA substrate and sodium cyanoborohydride	Active site tagged and mapped to the first 73 amino acid residue fragment	Delineation of the Fpg protein's active site
Site-specific mutagenesis	Alteration of lysine 155 to alanine	Meaningful changes in substrate activities, but not required for imine intermediate formation	Lysine 155 is crucial for specific lesion recognition

Novel Formulations and Delivery Systems

The development of novel formulations and delivery systems for various therapeutic agents has become a significant area of research, aiming to enhance properties such as solubility, stability, and bioavailability. kent.ac.uknih.govpharmaexcipients.com this compound, as a source of the bromide ion, has found utility in the creation of these advanced systems. sigmaaldrich.com

Nanoparticle Formulations for Enhanced Delivery

Nanoparticle-based drug delivery systems, which are solid dispersions or particulate systems typically ranging from 10 to 1000 nm in size, offer numerous advantages for therapeutic delivery. nih.gov These systems can improve the solubility and bioavailability of drugs, reduce systemic side effects, and enable targeted drug accumulation at specific sites. nih.gov

Recent research has highlighted the role of this compound in the fabrication of advanced nanomaterials. For example, it has been instrumental in the synthesis of perovskite nanocrystals for high-precision X-ray detectors. sigmaaldrich.com In this context, this compound assists in the in situ reparation of the nanocrystals, leading to enhanced performance. sigmaaldrich.com Furthermore, this compound is utilized in the synthesis of quasi-2D perovskites, which are being developed to improve the efficiency of blue light-emitting diodes (LEDs). sigmaaldrich.com

Another application of nanoparticle formulations involves their use in overcoming biological barriers, such as biofilms. nih.gov Novel pH-responsive polymer nanoparticle carriers (NPCs) have been developed to enhance the delivery of antibacterial agents. nih.gov While the provided research focuses on the encapsulation of drugs like farnesol (B120207) and thonzonium (B1216406) bromide, the principles of using nanoparticle carriers to improve drug loading and release kinetics are broadly applicable. nih.gov The use of such systems can lead to significantly increased drug loading capacity and sustained, zero-order drug release over extended periods. nih.gov

Nanoparticle Application	Role of this compound/Related Technology	Key Research Finding
Perovskite Nanocrystal X-ray Detectors	Assists in in situ reparation of nanocrystals	Enhances the performance of advanced X-ray detection technologies
Quasi-2D Perovskites for LEDs	Utilized in the synthesis process	Paves the way for improvements in blue light-emitting diode technology
pH-Responsive Polymer Nanoparticle Carriers (NPCs)	Example of advanced delivery systems	Can significantly increase drug loading and provide sustained release

Sustained-Release Systems

Sustained-release drug delivery systems are designed to release a therapeutic agent at a predetermined rate to maintain a constant concentration for a specific period. researchgate.net This approach offers several benefits, including reduced dosing frequency and improved patient compliance. drugdeliveryleader.com

This compound has been shown to be effective in the development of materials for sustained-release systems. sigmaaldrich.com One notable example is its use in the modification of carboxylated cellulose (B213188) nanofiber hydrogels. sigmaaldrich.com These modified hydrogels have been demonstrated to be effective for the prolonged release of polyhexamethylene biguanide (B1667054) hydrochloride (PHMB), an antimicrobial agent. sigmaaldrich.com This highlights the importance of this compound in creating advanced materials for antimicrobial applications that require sustained release. sigmaaldrich.com

The principles of sustained release are also central to osmotic controlled-release drug delivery systems. drugdeliveryleader.com These systems utilize osmotic pressure as the driving force for the controlled delivery of drugs. drugdeliveryleader.com While not directly involving this compound in all cases, these systems often incorporate various salts to regulate the release of the active agent. drugdeliveryleader.com The development of flexible, plasticized ion-conducting polymer blend electrolytes based on materials like polyvinyl alcohol (PVA) and chitosan (B1678972) (CS) also showcases the role of salts like this compound in enhancing ion transport properties for applications in energy storage, which shares principles with controlled release systems. sigmaaldrich.com

Sustained-Release System	Role of this compound/Related Technology	Key Research Finding
Carboxylated Cellulose Nanofiber Hydrogels	Modifies cellulose nanofibers	Enables prolonged release of antimicrobial agents like PHMB
Osmotic Controlled-Release Systems	Example of a sustained-release mechanism	Provides precise and controlled drug release over an extended period
Ion Conducting Polymer Blend Electrolytes	Enhances ion transport properties	Demonstrates the impact on developing high-performance polymer electrolytes

Advanced Analytical Chemistry of Sodium Bromide and Bromide Ions

Ion Chromatography for Halide Analysis

Ion chromatography (IC) is a highly effective and widely used technique for the separation and quantification of ions and polar molecules, including halides like bromide. testbook.comslideshare.net This method is a form of high-performance liquid chromatography (HPLC) that separates ions based on their charge interactions with a stationary resin phase. slideshare.net IC offers superior speed and accuracy compared to many traditional wet chemical methods for halide analysis. testbook.com It is capable of resolving multiple common anions, such as fluoride (B91410), chloride, and bromide, in a single analytical run. testbook.com The use of suppressed conductivity detection is common, which lowers the background eluent conductivity and enhances the signal from the analyte ions. testbook.com

When evaluating analytical methods for bromide, it is useful to compare ion chromatography with other common techniques like colorimetric methods and inductively coupled plasma optical emission spectroscopy (ICP-OES).

A comparative study on the determination of bromide in water samples found that concentrations determined by IC were generally lower than those obtained by a colorimetric method. uomustansiriyah.edu.iqiteh.ai The discrepancy is attributed to the nature of what each method measures; the colorimetric method likely determines not only free bromide ions but also organo-bromine compounds, leading to a result that can be described as "dissolved labile bromine" (DLBr). uomustansiriyah.edu.iqiteh.ai In contrast, ion chromatography provides a more direct measurement of the bromide ion itself. uomustansiriyah.edu.iqiteh.ai

For other anions like chloride and nitrate (B79036), studies have shown a good correlation between IC and colorimetric/ICP-OES methods, with results approaching a 1:1 relationship. uomustansiriyah.edu.iq However, for fluoride, IC tends to give lower values than colorimetric methods, especially in samples containing elements like aluminum, with which fluoride can form strong complexes. The colorimetric method may measure total fluorine, while IC measures the free fluoride ion. uomustansiriyah.edu.iqiteh.ai

IC coupled with inductively coupled plasma mass spectrometry (IC-ICP-MS) is considered the most sensitive and robust method for the determination of bromate (B103136), a related bromine oxyanion. psu.edu It surpasses methods based on conductivity detection or post-column reaction (PCR-VIS) in terms of detection limits and ruggedness. psu.edu

Table 2: Comparison of Analytical Methods for Anion Determination in Water

Analyte	Comparison Finding	Probable Reason for Difference	Reference
Bromide	IC concentrations are lower than colorimetric results.	Colorimetric methods may also measure organo-bromine compounds (DLBr).	uomustansiriyah.edu.iqiteh.ai
Chloride	Good 1:1 relationship between IC and other methods.	Both methods effectively measure the chloride ion.	uomustansiriyah.edu.iq
Nitrate	Good 1:1 relationship between IC and other methods.	Both methods effectively measure the nitrate ion.	uomustansiriyah.edu.iq
Fluoride	IC concentrations are lower than colorimetric results.	Colorimetric methods may measure total fluorine, including complexed fluoride.	uomustansiriyah.edu.iqiteh.ai

Gravimetric Analysis of Sodium Content

Gravimetric analysis provides a direct and highly accurate means of determining the mass of an analyte. For the determination of sodium in a compound like sodium bromide, a definitive method involves ion-exchange chromatography followed by gravimetric determination. nih.govnih.gov

In this procedure, the sodium from the sample is first isolated using an ion-exchange column. nih.govnih.gov After selective elution from the column, the collected sodium-containing fraction is treated with sulfuric acid. nih.gov The solution is then carefully evaporated and ignited at high temperatures (e.g., 900 °C). nih.gov This process converts the sodium into a stable, weighable form, sodium sulfate (B86663) (Na₂SO₄). nih.govnih.gov The mass of the sodium sulfate precipitate is determined by precise weighing. The initial mass of sodium in the sample can then be calculated using the known gravimetric factor of Na₂SO₄ to Na (3.0893). nih.gov This method is considered a definitive method due to its high accuracy, with all identifiable sources of systematic error being critically evaluated. nih.gov When applied to a sodium chloride reference material, this method has demonstrated a relative expanded uncertainty of less than 0.1%. nih.govnih.gov

Volumetric Titration for Total Bromide Determination

Volumetric titration is a classical and reliable analytical method for quantifying bromide ions. Argentometric titrations, which use silver nitrate (AgNO₃) as the titrant, are commonly employed for this purpose. libretexts.orgmt.com Several variations of this titration exist, differing primarily in the method used to detect the endpoint.

One well-known procedure is the Mohr method , which is suitable for determining both chloride and bromide ions. zzgayq.comquora.comquizgecko.com In this direct titration, a neutral or slightly alkaline solution of the sample is titrated with a standard silver nitrate solution using potassium chromate (B82759) (K₂CrO₄) as an indicator. zzgayq.comquizgecko.com Silver bromide (AgBr), which is less soluble, precipitates first. Once all the bromide ions have reacted, the first excess of silver ions reacts with the chromate indicator to form a reddish-brown precipitate of silver chromate (Ag₂CrO₄), signaling the endpoint. quizgecko.comcanterbury.ac.nz The pH must be carefully controlled between 6.5 and 10.5 for this method to be accurate. zzgayq.com

Another important technique is the Volhard method , which is an indirect or back-titration procedure. collegedunia.comtestbook.combyjus.com A known excess of standard silver nitrate solution is added to the acidic sample solution, precipitating the bromide as AgBr. testbook.combyjus.com The unreacted (excess) silver ions are then titrated with a standard potassium thiocyanate (B1210189) (KSCN) solution. collegedunia.comtestbook.com Ferric ammonium (B1175870) sulfate is used as an indicator; the first excess of thiocyanate reacts with Fe³⁺ to form a soluble, reddish-colored complex, [Fe(SCN)]²⁺, which indicates the endpoint. testbook.comlibretexts.org A key advantage of the Volhard method is that it is performed in a strongly acidic solution, which prevents the interference of anions like carbonate and oxalate (B1200264) that would precipitate in the neutral conditions of the Mohr method. testbook.com

A titrimetric method outlined by the EPA (Method 320.1) for bromide in water involves oxidizing bromide to bromate (BrO₃⁻) using calcium hypochlorite (B82951). nemi.gov After removing the excess oxidant, potassium iodide is added, which is oxidized by the bromate to iodine. The liberated iodine is then titrated with a standard solution of sodium thiosulfate. eusalt.comnemi.gov

Advanced Characterization Techniques

Advanced analytical methods are crucial for elucidating the intricate behaviors of this compound and bromide ions in complex systems. These techniques provide detailed insights into properties ranging from elemental oxidation states to the morphology of supramolecular aggregates in solution.

X-ray Photoelectron Spectroscopy (XPS) for Oxidation State Determination

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative technique used to determine the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. In the context of this compound, XPS is particularly valuable for identifying the oxidation state of bromine.

Research utilizing liquid microjet XPS on aqueous solutions of this compound has provided detailed information on the chemical composition at the aqueous-solution-vapor interface. ethz.ch Core level spectra, including Br 3d, are analyzed to understand interfacial chemistry. ethz.ch For instance, studies on the oxidation of bromide by ozone at the interface show that the presence of surfactants can enhance the interfacial concentration of bromide and its reaction intermediates. ethz.ch

The binding energy (BE) of the Br 3d peak is indicative of its oxidation state. XPS spectra of a 100 mM this compound solution show a characteristic doublet for the bromide ion (Br⁻) due to spin-orbit splitting. researchgate.net When oxidized, new species appear at higher binding energies. For example, hypobromite (B1234621) (BrO⁻), with bromine in the +1 oxidation state, is observed at a higher binding energy compared to bromide. researchgate.net Further oxidation to bromate (BrO₃⁻), where bromine is in the +5 oxidation state, results in an even greater shift to a higher binding energy. researchgate.net

In studies involving organochalcogen catalysts for the oxidation of NaBr with hydrogen peroxide, XPS has been employed to confirm the change in the oxidation state of the catalyst, such as selenium or tellurium, to the active +4 state. mdpi.com This confirms the catalytic cycle's essential steps where NaBr is a key reactant. mdpi.com

Table 1: Representative Binding Energies of Bromine Species via XPS

Bromine Species	Oxidation State	Br 3d₅/₂ Binding Energy (eV)
Bromide (Br⁻)	-1	~72.1
Hypobromite (BrO⁻)	+1	~74.25
Bromate (BrO₃⁻)	+5	~79.1

Note: Binding energies are approximate and can vary slightly based on the chemical environment and instrument calibration. Data sourced from reference researchgate.net.

Nuclear Magnetic Resonance (NMR) Spectroscopy in Solution Studies

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying the structure, dynamics, and interactions of molecules in solution. For systems involving this compound, various NMR methods offer unique insights into aggregation phenomena.

¹H NMR is instrumental in monitoring the morphological transitions of surfactant aggregates, such as the transformation from micelles to vesicles, often induced by the addition of an electrolyte like this compound. researchgate.netnih.govacs.org In studies of anionic surface-active ionic liquids (SAILs) based on dodecylbenzenesulfonate, ¹H NMR provides evidence for the transition from micelles to vesicles upon the addition of NaBr. researchgate.netnih.govacs.org

Two-dimensional Nuclear Overhauser Effect Spectroscopy (2D-NOESY) is a specialized NMR technique that identifies protons that are close to each other in space (typically within 5 Å). mdpi.com This method is particularly effective for detecting and characterizing non-covalent interactions, such as cation-π interactions.

In systems containing dodecylbenzenesulfonate-based SAILs, the addition of this compound can induce vesicle formation. researchgate.netnih.govacs.org 2D-NOESY experiments have provided evidence that this transition is facilitated by cation-π interactions between the onium cations and the aromatic ring of the dodecylbenzenesulfonate anion. researchgate.netnih.govacs.org The presence of cross-peaks in the 2D-NOESY spectrum between protons of the cation and protons of the aromatic ring confirms their spatial proximity, supporting the role of these interactions in stabilizing the vesicle structure. researchgate.netnih.gov This technique can also distinguish between cation-π effects and π-π stacking interactions by analyzing the specific correlations observed. mdpi.com

Dynamic Light Scattering (DLS) for Aggregation Behavior

Dynamic Light Scattering (DLS) is a non-invasive technique used to measure the size distribution of small particles and aggregates in suspension. It works by measuring the time-dependent fluctuations in scattered light intensity that arise from the Brownian motion of the particles. The rate of these fluctuations is related to the particle's diffusion coefficient, which in turn is used to calculate the hydrodynamic radius via the Stokes-Einstein equation.

DLS is extensively used to study the aggregation behavior of surfactants in the presence of this compound. For example, it can monitor the transition from micelles to vesicles, which is characterized by a significant increase in the aggregate size. researchgate.netnih.govacs.org In studies of dodecylbenzenesulfonate-based SAILs, DLS data clearly showed the formation of small micelles in an aqueous medium, which then grew into much larger vesicles upon the addition of NaBr. researchgate.net

The technique is also sensitive to the effect of NaBr concentration on aggregation. In solutions of cationic gemini (B1671429) surfactants, DLS studies revealed a transition from an "extraordinary" regime at low salt concentration, characterized by strong electrostatic interactions, to an "ordinary" regime at higher NaBr concentrations where charge screening allows for the formation of regular micelles. pku.edu.cn Similarly, for dodecyltrimethylammonium (B156365) bromide (DTAB) in 0.1M NaBr, DLS has been used to monitor changes in micelle size as a function of surfactant concentration. malvernpanalytical.com

Table 2: Effect of NaBr on Surfactant Aggregate Size as Measured by DLS

Surfactant System	NaBr Concentration	Observed Aggregate	Typical Hydrodynamic Diameter (nm)
[C₄mim]DBS	0 mM	Micelles	~4
[C₄mim]DBS	100 mM	Vesicles	>100
C₁₂C₁₂C₁₂(Et)	0 mM	Multi-macroion domains	Bimodal distribution
C₁₂C₁₂C₁₂(Et)	>0.01 M	Regular micelles	Single relaxation mode

Note: [C₄mim]DBS is 1-butyl-3-methylimidazolium dodecylbenzenesulfonate. C₁₂C₁₂C₁₂(Et) is dodecanediyl-1,12-bis(dodecyldiethylammonium bromide). Sizes are illustrative and depend on specific conditions. Data sourced from references researchgate.net and pku.edu.cn.

Cryo-Transmission Electron Microscopy (Cryo-TEM) for Aggregate Morphology

Cryo-Transmission Electron Microscopy (Cryo-TEM) is a direct imaging technique that allows for the visualization of macromolecules and colloidal aggregates in their native, hydrated state. researchgate.net The sample is rapidly vitrified by plunging it into a cryogen, which preserves the structures present in the solution in a thin layer of amorphous ice, preventing the formation of ice crystals that would damage the delicate morphologies. researchgate.netmdpi.com

Cryo-TEM provides definitive morphological evidence for the types of aggregates formed in solution. It is an essential tool for confirming the transitions observed by indirect methods like DLS. In studies of SAILs, cryo-TEM images have directly shown the presence of spherical micelles in the absence of this compound and the formation of unilamellar and multilamellar vesicles upon the addition of 100 mM NaBr. researchgate.netnih.govacs.org This provides unambiguous visual confirmation of the micelle-to-vesicle transition. researchgate.net

The technique is also invaluable for studying the rich variety of morphologies that can coexist in surfactant mixtures containing NaBr, such as globular micelles, bilayer disks, bands, and perforated bilayers. nih.gov In mixtures of cetyltrimethylammonium bromide (CTAB) and sodium octyl sulfate, cryo-TEM has been used to follow the growth of aggregates and check their morphologies over long periods. acs.org Cryo-TEM is uniquely capable of distinguishing between unilamellar and multilamellar vesicles, a distinction that is not possible with scattering techniques alone. mdpi.com

Isothermal Titration Calorimetry (ITC) for Aggregation Thermodynamics

Isothermal Titration Calorimetry (ITC) is a powerful technique for studying the thermodynamics of molecular interactions in solution, including the aggregation of surfactants like this compound. researchgate.net By measuring the heat changes that occur upon the titration of a substance, ITC can provide detailed information about the thermodynamics of processes such as micelle formation. mdpi.com The technique is used to determine key thermodynamic parameters of aggregation, including the change in enthalpy (ΔH°agg), change in Gibbs free energy (ΔG°agg), change in entropy (ΔS°agg), and heat capacity (ΔCp). nih.gov

The process involves titrating a concentrated solution of the surfactant into a cell containing a dilute solution or pure solvent. The resulting heat changes are measured, and an enthalpogram is generated, which plots the heat change per injection against the total concentration of the surfactant in the cell. mdpi.commdpi.com Key points on this curve, such as the critical aggregation concentration (CAC) and the critical micelle concentration (CMC), can be identified. nih.gov The CAC represents the concentration at which the initial formation of aggregates begins, while the CMC is the concentration at which micelles form. nih.gov These parameters are influenced by factors such as temperature and the ionic strength of the solution. nih.gov

Research on similar ionic surfactants has shown that the aggregation process is often cooperative in nature. nih.gov The thermodynamic data obtained from ITC, such as the endothermic nature of interactions, helps in postulating the driving forces behind aggregate formation, which are often hydrophobic in nature. nih.gov

Quality Control and Purity Assessment

The quality and purity of this compound are critical for its various applications, particularly in the pharmaceutical and chemical synthesis industries. rockchemicalsinc.com The presence of impurities can lead to undesirable side reactions, affect product stability and solubility, and compromise the efficacy and safety of the final product. rockchemicalsinc.com Therefore, stringent quality control measures are in place, often adhering to standards set by pharmacopoeias and organizations like the American Chemical Society (ACS). americanelements.comacs.org

Assay Methods (e.g., Argentimetric Titration)

The assay of this compound, or the determination of its purity, is commonly performed using argentimetric titration. acs.orgacs.org This method involves the titration of a solution of the this compound sample with a standardized solution of silver nitrate. The reaction between the bromide ions (Br⁻) and silver ions (Ag⁺) results in the precipitation of silver bromide (AgBr).

A common procedure is the Volhard method, a type of back titration. slideshare.net In this method, a known excess of silver nitrate solution is added to the this compound solution. acs.orgacs.org The excess unreacted silver ions are then titrated with a standardized solution of ammonium thiocyanate, using a ferric ammonium sulfate solution as an indicator. acs.orgacs.org The endpoint is indicated by the formation of a reddish-colored complex of iron(III) thiocyanate. libretexts.org The amount of this compound in the sample can then be calculated based on the amount of silver nitrate that reacted with the bromide ions. acs.orgacs.org

Determination of Impurities

Various tests are conducted to detect and quantify the presence of specific impurities in this compound. These impurities can originate from raw materials, manufacturing processes, or storage conditions. wordpress.comslideshare.net

Impurity	Test Method
Bromate (BrO₃⁻)	A common method involves adding potassium iodide and dilute sulfuric acid to a solution of the sample. In the presence of bromate, the iodide is oxidized to iodine, which then forms a blue color with a starch indicator solution. nihs.go.jp Polarography is also used for the determination of bromate. acs.org
Chloride (Cl⁻)	The test for chloride involves dissolving the sample in nitric acid and adding silver nitrate solution. Any resulting turbidity is compared to a standard containing a known amount of chloride ion. acs.orgacs.org
Sulfate (SO₄²⁻)	The presence of sulfate is determined by adding barium chloride to a solution of the sample. The formation of a precipitate of barium sulfate indicates the presence of sulfate ions. The turbidity is compared against a standard. nihs.go.jpresource.org
Barium (Ba²⁺)	To test for barium, a solution of the sample is treated with potassium sulfate. The absence of turbidity indicates that the barium content is below the specified limit. nihs.go.jp Another method involves adding potassium dichromate to the sample and a control solution and comparing any resulting turbidity. acs.orgacs.org
Heavy Metals	The test for heavy metals often involves precipitation with a sulfide (B99878) source. The color produced is compared to a standard lead solution. nihs.go.jp Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) is also used for determining heavy metals. acs.org
Iron (Fe³⁺)	Iron is detected by adding ammonium thiocyanate solution to an acidified solution of the sample. The intensity of the resulting red color is compared to a standard iron solution. acs.org
Calcium (Ca²⁺), Magnesium (Mg²⁺), Potassium (K⁺)	These ions are typically determined using instrumental methods such as atomic absorption spectrometry or ICP-OES. acs.orgshiojigyo.com

Table 1: Common Impurities in this compound and their Determination Methods

pH Measurements of Solutions

The pH of a this compound solution is an important quality control parameter. Theoretically, a solution of this compound, being a salt of a strong acid (hydrobromic acid) and a strong base (sodium hydroxide), should be neutral with a pH of 7. quora.com However, specifications often allow for a range, for example, between 5.0 and 8.8 for a 5% solution at 25°C. lobachemie.com The pH is measured using a calibrated pH meter. chemicalforums.com Deviations from the expected neutral pH can indicate the presence of acidic or alkaline impurities or the absorption of atmospheric carbon dioxide. chemicalforums.comsnmppc.org.in

Insoluble Matter Determination

The test for insoluble matter determines the amount of non-volatile impurities that are not soluble in water. A specified weight of the this compound sample is dissolved in a given volume of water. acs.org The solution is then filtered through a tared filtering crucible, and the residue is washed, dried at a specific temperature (e.g., 105°C or 110°C), and weighed. resource.orgiteh.aiiteh.ai The weight of the residue represents the amount of insoluble matter in the sample. This gravimetric method ensures that the level of insoluble impurities is within the acceptable limits set by quality standards. laboratuvar.com

Environmental Fate and Ecotoxicological Research on Sodium Bromide

Environmental Occurrence and Distribution of Bromide Ions

Natural Sources of Bromide in Water, Soil, and Air

Bromide (Br-), the anionic form of the element bromine, is a naturally occurring substance found throughout the environment. Due to its high reactivity, elemental bromine does not exist freely in nature but is present as bromide salts or acids. uga.edu The primary reservoirs of bromide are geological formations and water bodies, with subsequent distribution into the soil and atmosphere.

Water: The most significant natural reservoir of bromide is seawater, with concentrations typically ranging from 65 to 80 mg/L. researchgate.netwikipedia.orgmetrohm.comwho.int In some confined sea areas, these concentrations can be even higher. who.int For instance, the Dead Sea contains exceptionally high levels of bromide, exceeding 5 g/L, due to its unique mineralogy. nih.gov Freshwater bodies, in contrast, generally have much lower bromide concentrations, typically ranging from trace amounts to about 0.5 mg/L. researchgate.netwho.int The bromide in surface waters is believed to primarily originate from seawater, transported inland via atmospheric moisture from sea spray. researchgate.net Groundwater can also contain bromide, with concentrations varying based on the surrounding geology. For example, coastal groundwater can have elevated levels, around 2.3 mg/L, due to saltwater intrusion. uga.edu The dissolution of bromide-containing minerals in rocks and soils also contributes to bromide levels in both surface and groundwater. researchgate.net

Soil: Bromide is naturally present in soils, with concentrations influenced by proximity to coastal areas and geological composition. uga.edu The average concentration of bromide in soils not near volcanic or coastal regions is typically 10 mg/kg or less. nih.gov Coastal soils can have higher concentrations, such as 850 mg/kg, due to deposition from sea spray. uga.edu Bromide in soil exists primarily as the mobile bromide ion, which can be easily transported with groundwater. wikipedia.org Volcanic activity is another natural source that releases bromide into the soil and surrounding environment. wikipedia.org

Air: The primary natural source of atmospheric bromine is sea spray aerosols generated by waves. wikipedia.org These aerosols release bromine into the atmosphere through photolysis. wikipedia.org Volcanic eruptions and biomass burning also contribute to atmospheric bromine by releasing compounds like hydrogen bromide and brominated organic gases. wikipedia.org Additionally, microorganisms in sea ice and snow can produce and emit organic bromine gases such as methyl bromide (CH₃Br), dibromomethane (B42720) (CH₂Br₂), and bromoiodomethane (B1195271) (CH₂IBr). wikipedia.org These gases contribute to the bromine levels in both the troposphere and stratosphere. wikipedia.org

Brominated Disinfection Byproducts (DBPs) Formation and Mitigation

Reaction with Chlorine and Other Disinfectants

While bromide itself in source water is not considered a direct risk to health at typical environmental concentrations, it becomes a significant concern during water disinfection processes. uga.eduepa.gov When disinfectants like chlorine, chloramine, or ozone are used to treat water containing bromide ions and natural organic matter (NOM), a series of chemical reactions occur, leading to the formation of brominated disinfection byproducts (DBPs). uga.edunih.govepa.gov

The fundamental reaction involves the oxidation of the bromide ion (Br⁻) by the disinfectant to form hypobromous acid (HOBr). wikipedia.org For example, with chlorine (Cl₂), the reaction is:

Cl₂ + 2Br⁻ → 2Cl⁻ + Br₂ Br₂ + H₂O ⇌ HOBr + H⁺ + Br⁻

This newly formed hypobromous acid is a powerful brominating agent. It readily reacts with the natural organic matter present in the water to form a variety of brominated organic compounds. epa.gov These brominated DBPs are often more toxic, including being more carcinogenic and genotoxic, than their chlorinated counterparts. epa.govresearchgate.netacs.orgascelibrary.org

The types and concentrations of DBPs formed depend on several factors, including the concentration of bromide and NOM in the source water, the type and dose of disinfectant used, water temperature, and pH. uga.edu Identified brominated DBPs include bromomethanes, bromoacetic acids, bromoacetamides, and bromoacetonitriles. researchgate.net When both chlorine and bromine are present, mixed chloro- and bromo-species can also be formed. researchgate.net

Development of Sustainable Bromine Synthesis to Reduce Reliance on Sodium Bromide

The industrial production of bromine traditionally relies on the oxidation of bromide ions from sources like seawater and brine deposits, a process that mirrors the initial step of DBP formation. The primary method involves reacting bromide-rich brines with chlorine gas to liberate elemental bromine. wikipedia.org While this compound is a key source of bromide ions for various applications, including as a precursor for bromine production, alternative and more sustainable methods for bromine synthesis are being explored to potentially reduce the environmental footprint associated with traditional methods.

Research into alternative synthesis routes includes electrochemical methods and the use of different oxidizing agents. For instance, methods involving hydrogen peroxide and permanganates are considered to produce a purer form of bromine compared to chlorine-based methods, which can result in contamination with bromochloride (BrCl). sciencemadness.org Another area of investigation involves the use of nitrosyl bromide, although this can also lead to impurities. sciencemadness.org

Furthermore, recycling of bromine from industrial processes is a key aspect of sustainability. For example, hydrogen bromide, a byproduct of several organic reactions, can be recycled back into virgin bromine brines and used as a source for bromine production. usgs.gov Similarly, bromine from byproduct this compound solutions is often recycled to obtain elemental bromine. amazonaws.com

Advances in Wastewater Treatment Technologies for Bromide Removal

Given the role of bromide in forming toxic DBPs, removing bromide from water sources before disinfection is a critical mitigation strategy. tandfonline.com Several technologies are being investigated and implemented for bromide removal from wastewater and drinking water sources. These can be broadly categorized into membrane techniques, adsorption techniques, electrochemical techniques, and chemical oxidation. tandfonline.comresearchgate.net

Membrane Technologies: Reverse osmosis (RO) and nanofiltration (NF) have shown effectiveness in removing bromide. researchgate.net RO systems, particularly when combined with activated carbon filtration, can remove over 96% of bromate (B103136), a related contaminant. netsolwater.com Electrodialysis (RED) is another membrane-based technology that has demonstrated up to 75% bromide removal. charlotte.edu

Adsorption Techniques: Various adsorbent materials are used to bind and remove bromide from water. These include granular activated carbon (GAC), ion exchange resins, layered double hydroxides, and carbon aerogels. researchgate.netwaterrf.org Bio-adsorbents derived from agricultural and food processing wastes are also being explored as a low-cost, innovative approach, though their removal efficiency can be lower. researchgate.net

Electrochemical Techniques: Electrolysis, capacitive deionization (CDI), and membrane capacitive deionization (MCDI) are electrochemical methods for halide removal. researchgate.net Electro-oxidation using graphite (B72142) electrodes can effectively remove bromide, but it can be energy-intensive and costly for large-scale applications. charlotte.edu

Chemical Oxidation: This method involves oxidizing bromide to a form that can be more easily removed. Un-activated peroxymonosulfate (B1194676) (PMS) has been shown to remove a high percentage of bromide, with removal efficiency influenced by pH and the presence of other ions like chloride. charlotte.edu However, a drawback is the potential formation of other toxic halogenated byproducts. charlotte.edu

Mitigating the formation of brominated DBPs can also be achieved by adjusting the disinfection process itself, such as reducing the ozone dose or adding hydrogen peroxide or altering the pH during ozonation. lidkoping.se

Ecotoxicity Studies of this compound in Aquatic Environments

The ecotoxicity of this compound has been evaluated across various trophic levels in aquatic ecosystems, including algae, invertebrates, and fish. The results indicate a wide range of sensitivities among different species.

Acute Toxicity: Acute toxicity is typically measured by the concentration that is lethal to 50% of the test organisms (LC50) or causes an effect in 50% of the organisms (EC50) over a short period (e.g., 48 or 96 hours). Studies have shown that this compound is practically non-toxic to some species on an acute basis, while being moderately to highly toxic to others. epa.gov

For fish, reported 96-hour LC50 values vary significantly. For the guppy (Poecilia reticulata), an LC50 of 16,000 mg/L has been reported. chemsupply.com.au In contrast, for the mudskipper (Periopthalmus papilio), a much lower 96-hour LC50 of 1.59 mg/L was found, indicating high toxicity. symbiosisonlinepublishing.com For the Japanese rice fish (Oryzias latipes), the 96-hour LC50 is reported as 24,000 mg/L. kishida.co.jp

For aquatic invertebrates, the 48-hour EC50 for the water flea (Daphnia magna) has been reported in a wide range, from ≥1,000 mg/L to 5,800 mg/L. chemsupply.com.aucarlroth.com Another study found a 48-hour LC50 of 8,200 ppm (8.0 x 10⁻² M) for Daphnia magna. tandfonline.com

For algae, the 72-hour EC50 for the marine diatom Skeletonema costatum is >440 mg/L. sigmaaldrich.com The 96-hour EC50 for Scenedesmus pannonicus has been reported in the range of 5,800 - 24,000 mg/L. fishersci.comfujifilm.com

Interactive Ecotoxicity Data Table for this compound

Species	Endpoint	Concentration (mg/L)	Exposure Duration	Reference
Poecilia reticulata (Guppy)	LC50	16,000	96 hours	chemsupply.com.au
Oryzias latipes (Japanese Rice Fish)	LC50	24,000	96 hours	kishida.co.jp
Periopthalmus papilio (Mudskipper)	LC50	1.59	96 hours	symbiosisonlinepublishing.com
Daphnia magna (Water Flea)	EC50	≥1,000	48 hours	carlroth.com
Daphnia magna (Water Flea)	EC50	5,800	48 hours	chemsupply.com.au
Skeletonema costatum (Marine Diatom)	EC50	>440	72 hours	sigmaaldrich.com
Scenedesmus pannonicus (Algae)	EC50	5,800 - 24,000	96 hours	fishersci.comfujifilm.com
Poecilia reticulata (Guppy)	NOEC	10	124 days	carlroth.com
Daphnia magna (Water Flea)	EC50 (Reproduction)	20.8	21 days	carlroth.comcarlroth.com

Chronic Toxicity: Long-term studies, which assess effects on reproduction and growth, often reveal toxicity at much lower concentrations. The No Observed Effect Concentration (NOEC) is a key metric in chronic toxicity testing. For the guppy (Poecilia reticulata), a 124-day NOEC of 10 mg/L was determined. carlroth.com For Daphnia magna, a 21-day chronic study reported an EC50 for reproduction at 20.8 mg/L. carlroth.comcarlroth.com Research has shown that the bromide ion can significantly impair reproduction in both crustaceans and fish. nih.gov In a study with Poecilia reticulata, chronic exposure led to hyperplasia of the thyroid, atrophy of musculature, and regressive changes in the female reproductive tract. nih.gov

It is important to note that when this compound dissociates in water, the resulting hypobromous acid (formed in the presence of an activator like chlorine) is highly toxic to freshwater fish, aquatic invertebrates, and estuarine and marine organisms. epa.gov

Toxicity to Freshwater and Marine Aquatic Life

The toxicity of this compound to aquatic organisms varies, with studies indicating a higher toxicity to estuarine and marine life compared to freshwater species. When this compound is introduced into an aquatic environment, it dissociates into sodium and bromide ions. epa.gov To act as a biocide, it requires an activator like chlorine or sodium hypochlorite (B82951), which oxidizes the bromide ion to form hypobromous acid, the primary pesticidal agent. epa.gov

Acute Toxicity Assessments (LC50 values)

Acute toxicity is measured by the median lethal concentration (LC50), the concentration of a substance that is lethal to 50% of a test population over a specific period. For this compound, the acute toxicity varies significantly depending on the species. nih.gov

For freshwater organisms, the acute toxicity (EC50 values) ranges from 44 to 5800 mg of bromide per liter. nih.gov In studies with the water flea (Daphnia magna), the 48-hour LC50 was greater than 1000 mg/L, indicating it is practically non-toxic to this species. epa.gov However, when activated to form hypobromous acid, it becomes highly toxic to freshwater invertebrates. epa.gov

In marine and estuarine environments, this compound, when activated to hypobromous acid, is highly toxic to organisms. epa.govepa.gov For instance, the 96-hour EC50 for the Eastern oyster (Crassostrea virginica), based on shell deposition, is 0.47 ppm (as bromine). epa.gov

Interactive Table: Acute Toxicity of this compound to Aquatic Organisms

Species	Type	Duration	LC50/EC50	Toxicity Category	Reference
Daphnia magna (Water flea)	Freshwater Invertebrate	48 hours	>1000 mg/L	Practically non-toxic	epa.gov
Crassostrea virginica (Eastern oyster)	Marine Invertebrate	96 hours	0.47 ppm (as bromine)	Highly toxic	epa.gov
Pimephales promelas (Fathead minnow)	Freshwater Fish	96 hours	>1000 mg/L	-	geckoalliance.com
Lepomis macrochirus (Bluegill sunfish)	Freshwater Fish	96 hours	>1000 mg/L	-	nist.gov
Poecilia reticulata	Freshwater Fish	-	44-5800 mg Br-/L	-	nih.gov
Oryzias latipes	Freshwater Fish	-	44-5800 mg Br-/L	-	nih.gov
Scenedesmus pannonicus	Freshwater Algae	-	44-5800 mg Br-/L	-	nih.gov

Impact on Fish Species (e.g., Mudskipper, Mallard Duck, Bobwhite Quail)

Studies on various animal species have been conducted to determine the impact of this compound.

Mudskipper (Periophthalmus papilio) : Research on the mudskipper has shown that exposure to this compound can induce stress responses, including increased opercular ventilation rate and erratic swimming. symbiosisonlinepublishing.com One study determined the 96-hour LC50 value for P. papilio to be 1.59 mg/L, indicating moderate toxicity. symbiosisonlinepublishing.com Another study reported a 24-hour LC50 of 2.64 mg/L. symbiosisonlinepublishing.com Biochemical studies on the mudskipper revealed that exposure to this compound led to a significant reduction in lipids, cholesterol, glycogen, and total protein in various organs. ijarmps.org

Mallard Duck (Anas platyrhynchos) : this compound is considered practically non-toxic to avian species on an acute oral and subacute dietary basis. epa.gov The oral LD50 for the Mallard duck is greater than 2150 mg/kg. nih.gov The dietary LC50 for the Mallard duck is greater than 5633 ppm. geckoalliance.comglobalindustrial.com In studies where Mallard ducks were fed diets containing this compound, signs of toxicity such as ataxia and lethargy were observed at concentrations of 3167 ppm and higher, but no mortalities occurred. nih.gov

Bobwhite Quail (Colinus virginianus) : Similar to the Mallard duck, this compound is practically non-toxic to the Bobwhite quail. epa.gov The oral LD50 is greater than 2250 mg/kg. geckoalliance.comglobalindustrial.com The 8-day dietary LC50 is greater than 5633 ppm. nih.govglobalindustrial.com Signs of toxicity were noted at dietary concentrations of 3167 ppm and above, but no deaths were reported. nih.gov

Environmental Factors Influencing Biocide Efficacy and Fate

The effectiveness and persistence of this compound as a biocide are influenced by several environmental factors. When used in water cooling systems, the working life of this compound depends on the amount added and its physical and chemical fate. symbiosisonlinepublishing.com As an inorganic salt, this compound is highly soluble in water and dissociates into sodium and bromide ions. globalindustrial.comlanxess.com Its biocidal activity is realized when activated by an agent like chlorine to form hypobromous acid. epa.gov The stability and reactivity of hypobromous acid are key to its efficacy.

Biodegradation and Environmental Persistence

This compound as an inorganic salt does not undergo biodegradation in the traditional sense. globalindustrial.com In aquatic environments, it dissociates, and the bromide ion becomes part of the halide background. globalindustrial.com The active ingredient formed from it, hypobromous acid, is short-lived and is expected to degrade quickly in soil and water, with ultimate biodegradation likely completed within a few weeks. epa.govepa.gov this compound is not expected to bioaccumulate in organisms. globalindustrial.comcarlroth.com

Residue Monitoring Studies in Aquatic Systems

Residue monitoring studies have been conducted to determine the concentration of this compound (as hypobromous acid) in aquatic environments following its use in industrial applications like once-through cooling systems. epa.govepa.gov Studies at power plants have shown that while levels at the point of discharge can exceed those of concern for aquatic species, the residues are not persistent. epa.gov In one freshwater monitoring study, no residues were detected 80 meters downstream from the discharge point. publications.gc.ca In Canada, monitoring in pulp and paper mill effluents has shown very low to non-detectable levels of total halogens, of which bromine would be a component. publications.gc.ca

Bromine Mitigation of Mercury Emissions from Coal-Fired Power Plants

Bromine, in the form of this compound and other bromide compounds, plays a significant role in controlling mercury emissions from coal-fired power plants. powerengineeringint.com Mercury is a toxic air pollutant released during coal combustion. nih.gov

The addition of bromide to coal or flue gas helps to oxidize elemental mercury, converting it into a form that is more easily captured by pollution control devices. powerengineeringint.com Brominated powdered activated carbon (PAC) has proven highly effective, capable of removing over 90% of mercury from flue gas, including both elemental and oxidized forms. powerengineeringint.com This method is effective even at elevated temperatures. powerengineeringint.com

Research has also focused on developing alternative sorbents, such as those derived from brominated biomass ash, to provide a more cost-effective solution for mercury capture. nih.govacs.org Studies have shown that the mercury captured on these brominated sorbents is stable and does not readily leach back into the environment. powerengineeringint.comnih.gov The chemical forms of captured mercury are primarily HgBr and Hg(Br)Br chemisorbed on the sorbent's surface. nih.gov

Biomedical and Pharmacological Research Perspectives on Sodium Bromide

Bromide Ion Toxicokinetics and Metabolism

The toxicokinetics of sodium bromide are fundamentally the toxicokinetics of the bromide ion. When this compound is introduced into a biological system, it readily dissociates, and the bromide ion becomes the primary entity of toxicological interest. The cation, in this case, sodium, is ubiquitous in the body and is not considered to contribute to the specific toxicological profile of the compound.

Following oral ingestion, this compound is rapidly and almost entirely absorbed from the gastrointestinal tract. europa.eusemanticscholar.org Studies in humans have demonstrated an oral bioavailability of at least 75%, with absorption being completed within a few hours. europa.eu For the purposes of risk assessment, oral absorption is often considered to be 100%. europa.eu

Dermal absorption of this compound is considered to be low. europa.eu As an inorganic salt, this compound dissociates into ions in an aqueous environment. These charged particles are not expected to readily penetrate the skin. europa.eu It is estimated that less than 1% of bromide is absorbed through the dermal route. europa.eu

Once absorbed, the bromide ion is rapidly distributed throughout the body, primarily within the extracellular fluid. europa.euwww.gov.uk Its distribution is similar to that of the chloride ion. europa.eu Bromide is not known to be metabolized by the body. europa.euwww.gov.uk

The distribution of bromide is widespread, and it has been found in various tissues. www.gov.uk However, it does not tend to accumulate to a significant degree in any specific organ or tissue. semanticscholar.org The skin, due to its large mass, can act as a substantial reservoir for bromide in the body. semanticscholar.org

The bromide ion is capable of crossing both the blood-brain barrier and the placenta. europa.eu The blood-brain barrier is a highly selective semipermeable border that protects the brain from many substances in the blood. wikipedia.org Similarly, the placental barrier regulates the passage of substances from the maternal to the fetal circulation. The ability of bromide to cross these barriers means that it can distribute into the central nervous system and can be transferred from a pregnant individual to the fetus. europa.eu

The primary route of excretion for bromide is through the kidneys via the urine. europa.eu Bromide is filtered by the glomeruli and then undergoes tubular reabsorption. A key aspect of bromide's pharmacokinetics is its competition with chloride ions for this reabsorption. inchem.orgnih.gov

High dietary intake of chloride will increase the excretion of bromide, thereby shortening its biological half-life. inchem.orgnih.gov Conversely, a low-chloride diet will decrease bromide excretion and prolong its half-life. inchem.orgnih.gov This interaction is a critical factor in determining the potential for bromide accumulation in the body. Other minor routes of excretion include sweat, saliva, and feces. europa.eu

The plasma half-life of bromide varies significantly across different species and is heavily influenced by chloride intake. europa.eu

Table 1: Plasma Half-Life of Bromide in Various Species

Species	Plasma Half-Life	Influencing Factors
Rats	Approximately 3 to 25 days. semanticscholar.orginchem.org	The half-life is about 3 days with a normal chloride diet and can increase to 25 days on a chloride-free diet. inchem.org Other studies have reported half-lives of around 8 days. semanticscholar.org
Humans	Approximately 12 days. europa.euresearchgate.netfrontiersin.org	The half-life can be influenced by dietary chloride intake. europa.eu
Dogs	Approximately 15 to 46 days. europa.eufrontiersin.orgmsdvetmanual.com	The half-life is variable and can be affected by dietary chloride levels. nih.govfrontiersin.org

Influence of Chloride Intake on Bromide Half-Life

The biological half-life of the bromide ion is significantly influenced by the dietary intake of chloride. inchem.org The kidneys handle bromide and chloride ions in a similar manner, leading to a competitive relationship for renal tubular reabsorption. inchem.org High dietary chloride intake accelerates the renal excretion of bromide, thereby shortening its half-life. nih.gov Conversely, a reduction in chloride intake leads to decreased bromide excretion and a prolonged half-life. nih.gov

This relationship has been demonstrated in various studies. In one clinical trial involving dogs, feeding diets with increasing chloride content resulted in a direct increase in the rate of bromide elimination. nih.gov A summary of the findings from a study on rats illustrates this inverse relationship clearly. inchem.org

Daily Chloride Intake (mg/day)	Bromide Half-Life (days)
10	25
28	Not specified
55	3.5
91	Not specified
144	2.5
Data from a study on rats demonstrating the effect of chloride intake on bromide half-life. inchem.org

This interaction is critical in a therapeutic context, as fluctuations in dietary chloride can lead to significant changes in serum bromide concentrations, potentially affecting efficacy or leading to toxicity. nih.gov Therefore, maintaining a consistent chloride intake is recommended for subjects receiving bromide. frontiersin.org

Lack of Hepatic Metabolism and Plasma Protein Binding

Unlike many organic compounds used in pharmacology, this compound does not undergo hepatic biotransformation. frontiersin.orgfrontiersin.orgfrontiersin.org Its elimination from the body is primarily handled by the kidneys. frontiersin.orgfrontiersin.org The rate of renal elimination is the main factor determining its concentration in the body, a process directly influenced by chloride intake and renal function. frontiersin.orgfrontiersin.org

The concept of plasma protein binding is crucial in pharmacology, as generally only the unbound, or free, fraction of a drug is pharmacologically active and available for metabolism and excretion. wikipedia.org While specific binding percentages for this compound are not extensively detailed in the cited literature, the fact that it is not metabolized by the liver underscores the importance of renal excretion as its sole clearance pathway. frontiersin.org Any factor that alters renal function or chloride balance will, therefore, have a direct impact on bromide levels. frontiersin.org

Neurological Research Applications

This compound has a long history in neurological research and application, primarily for its sedative and anticonvulsant properties. crecompany.comatamanchemicals.com

Anticonvulsant Mechanisms

The primary anticonvulsant effect of this compound is attributed to its interaction with neuronal ion channels. nih.gov

Combination Therapies for Neurological Conditions

In clinical and research settings, this compound is frequently investigated as part of a combination therapy for neurological conditions, particularly for forms of epilepsy that are refractory to other treatments. frontiersin.orgavma.org Studies in veterinary medicine have demonstrated that adding bromide to a regimen of phenobarbital (B1680315) can improve seizure control in a significant number of dogs with previously resistant epilepsy. frontiersin.orgnih.gov In some cases, the addition of bromide allowed for the reduction or discontinuation of the barbiturate (B1230296) treatment. nih.gov

More recent research has explored the potential of this compound in other neurological contexts. For instance, studies in mouse models of Autism Spectrum Disorders (ASD) have shown that chronic administration of this compound can alleviate autistic-like behaviors. nih.govresearchgate.net This research also uncovered synergistic effects when this compound was combined with a positive allosteric modulator of the mGlu4 receptor, suggesting new avenues for therapeutic strategies in ASD. nih.govresearchgate.net

Thyroid Function and Bromide Interactions

The thyroid gland is a recognized target for bromide ions, primarily due to bromide's interaction with iodine uptake and metabolism. qeios.comqeios.com Bromide and iodide, both being halogens, can compete for uptake by the thyroid gland's transport mechanisms. qeios.comsemanticscholar.org

Excessive bromide intake can interfere with the thyroid's ability to take up sufficient iodine, which is an essential component of thyroid hormones (thyroxine (T4) and triiodothyronine (T3)). qeios.com This interference can lead to a disruption of thyroid hormone synthesis, potentially resulting in hypothyroidism, a condition characterized by low thyroid hormone levels. qeios.comqeios.com Studies in rats have shown that high doses of this compound can inhibit thyroid function, leading to decreased levels of thyroid hormones and a compensatory increase in thyroid-stimulating hormone (TSH). qeios.comqeios.com

The toxic potential of bromide on the thyroid is significantly influenced by the organism's iodine status. semanticscholar.org The signs of hypothyroidism caused by bromide intake are more pronounced in the presence of an iodine deficiency. semanticscholar.org Research indicates that a high bromide-to-iodide ratio can favor the formation of brominated compounds instead of iodinated ones within the thyroid, disrupting normal hormone production. qeios.com While some studies in dogs have not found an effect of chronic bromide use on thyroid function, the potential for interaction remains a key area of toxicological and endocrinological research. frontiersin.org

Interaction of Bromide with Iodide Uptake by Thyroid Gland

The thyroid gland's function is intrinsically linked to its ability to uptake iodide from the bloodstream, a process crucial for the synthesis of thyroid hormones. Research indicates that bromide, due to its chemical similarity to iodide as a halide, can interfere with this fundamental process. The interaction of bromide with iodide uptake by the thyroid gland is considered a primary mechanism leading to thyroid dysfunction. qeios.comsemanticscholar.org

Studies have demonstrated that bromide competitively inhibits the transport of iodide into the thyroid. semanticscholar.orgpesticidereform.orgnih.gov An elevated intake of bromide can lead to a significant decrease in the accumulation of iodide not only in the thyroid but also in other tissues like the skin, which serves as a storage depot for halogens. semanticscholar.orgresearchgate.net Furthermore, excessive bromide can accelerate the renal excretion of iodide, further depleting the body's iodine stores. qeios.comresearchgate.net

In a study involving rats, a high intake of bromide was shown to markedly reduce the accumulation of radioiodide in the thyroid gland. researchgate.net Another investigation using potassium bromide found that the thyroid's uptake of iodine-131 (B157037) was greater at lower bromide concentrations than at higher ones, clearly reflecting a competitive inhibition mechanism. pesticidereform.org This competitive dynamic underscores the importance of the body's iodine status, as the toxicity of bromide is closely linked to the availability of iodine. nih.gov

Impact on Thyroid Hormone Synthesis and Levels (T3, T4, TSH)

In animal models, particularly rats, administration of this compound has resulted in hallmark signs of hypothyroidism. nih.gov Research has documented a significant, dose-dependent decrease in serum thyroxine (T4) levels in rats treated with bromide. pesticidereform.orgavma.org This reduction in T4, a primary thyroid hormone, indicates an inhibitory effect on its synthesis. pesticidereform.org The body's endocrine feedback system responds to low T4 levels by increasing the pituitary's production of thyroid-stimulating hormone (TSH), which in turn stimulates the thyroid gland. qeios.compesticidereform.org

A study on iodine-deficient rats found that bromide intake significantly exacerbated the signs of hypothyroidism. nih.gov In this study, researchers also detected the formation of bromo/iodosubstituted thyronines, which are altered hormone analogues. However, the quantities of these compounds were insufficient to compensate for the reduced levels of standard thyroid hormones. nih.gov

It is worth noting that findings across different species and conditions are not always consistent. While rat studies often show a clear decrease in thyroid hormones, some research in humans reported an insignificant increase in T4 and triiodothyronine (T3) levels, and a study in epileptic dogs found no significant changes in thyroid hormone concentrations with bromide treatment alone. avma.org

Study Subject	Bromide Compound	Dosage	Key Findings on Thyroid Hormones
Rats	Potassium Bromide	Dose-dependent	Significant decrease in T4; increased TSH. pesticidereform.org
Iodine-deficient rats	This compound	4-16 g/kg diet	Enhanced signs of hypothyroidism. nih.gov
Dogs	Potassium Bromide	Therapeutic	No significant changes in T4, T3, or TSH. avma.org

Renal Effects of this compound

The kidneys are the primary route for the elimination of bromide from the body. qeios.com Consequently, the renal system's health is a critical factor in bromide's potential for toxicity. If the amount of bromide ingested surpasses the excretory capacity of healthy kidneys, it can accumulate and become toxic. qeios.com However, in models with normal renal function, this compound appears to have a minimal impact. Long-term administration of this compound to wild-type mice did not produce adverse effects on their renal function. nih.govplos.org

Exacerbation of Renal Dysfunction in Specific Disease Models

While this compound may be well-tolerated by healthy kidneys, its effect on pre-existing renal disease is a significant concern. Research using a mouse model of Alport syndrome (AS), a genetic disorder characterized by progressive kidney disease and basement membrane defects, has provided critical insights. nih.govplos.orgnih.gov

Contrary to earlier hypotheses that bromide could be therapeutic for basement membrane diseases, a 2017 study demonstrated that a high dose (250 mg/kg) of this compound significantly worsened the progression of renal disease in AS mice. nih.govnih.govalportsyndromenews.com This high dose led to an exacerbation of progressive proteinuria (protein leakage into the urine) and an increase in serum creatinine (B1669602) and blood urea (B33335) nitrogen, both markers of declining kidney function. nih.govnih.gov

Histological examinations of the kidneys from these mice revealed more severe glomerular injury, increased renal inflammation, and more extensive fibrosis compared to control groups. nih.govnih.govalportsyndromenews.com At the molecular level, the expression of genes associated with renal injury, pro-inflammatory cytokines, and fibrosis was also significantly elevated. nih.govnih.gov

Importantly, a lower dose (75 mg/kg) of this compound did not affect the progression of the disease, and the adverse effects of the high dose were not seen in wild-type mice without Alport syndrome. nih.govplos.orgnih.gov This suggests that the exacerbating effect of high-dose bromide is specific to the context of this particular glomerular basement membrane disease. nih.govalportsyndromenews.com

Disease Model	This compound Dose	Effect on Renal Function
Alport Syndrome (AS) Mice	75 mg/kg/day	No significant effect on disease progression. nih.govnih.gov
Alport Syndrome (AS) Mice	250 mg/kg/day	Exacerbated proteinuria, increased serum creatinine, worsened glomerular injury, inflammation, and fibrosis. nih.govnih.gov
Wild-Type Mice	250 mg/kg/day	No adverse effects on renal function. nih.govplos.org

Microbiocidal Properties and Mechanisms

This compound is widely used for its microbiocidal properties, particularly in water treatment. atamanchemicals.comatamankimya.com It is important to note that this compound itself is not a biocide but rather a precursor. basicmedicalkey.com It must be activated by an oxidizing agent to become an effective disinfectant. basicmedicalkey.comresearchgate.netrxchemicals.com

When activated, this compound is highly effective for controlling the growth of bacteria, algae, and fungi in systems like industrial cooling towers, swimming pools, and wastewater. atamanchemicals.comintech.inrockchemicalsinc.com The primary mechanism involves the in-situ generation of hypobromous acid (HOBr), a powerful oxidizing agent that is extremely lethal to microbes and acts with rapid kill kinetics. researchgate.netenvirotech.comnih.gov

Control of Bacterial Species Growth

Activated this compound is a broad-spectrum biocide used to control diverse bacterial populations. atamanchemicals.comatamankimya.com It is particularly effective against slime-forming and sulfate-reducing bacteria that can cause significant operational problems in industrial water systems. nih.gov

The efficacy of activated bromide can be substantial. One study reported that adding bromide to a sodium hypochlorite (B82951) solution at a high pH (11) increased its biocidal efficacy by up to 1000-fold against a wide array of bacteria. envirotech.com In a field study conducted in an industrial cooling system, an activated this compound program provided effective control of both free-floating (planktonic) and surface-attached (sessile) bacteria, which also led to a reduction in metal corrosion. envirotech.com

Activation with Hypochlorites or Isocyanurates

The transformation of stable this compound into the potent biocide hypobromous acid is achieved through its reaction with a strong oxidizing agent. The most common activators are chlorine-based compounds, such as sodium hypochlorite (NaOCl, the active ingredient in bleach) and calcium hypochlorite. basicmedicalkey.comwatertechnologies.com

The activation reaction is as follows: NaBr + HOCl → HOBr + NaCl power-eng.com

In this reaction, this compound reacts with hypochlorous acid (formed when chlorine or hypochlorite is added to water) to generate hypobromous acid in the water system. envirotech.compower-eng.com This in-situ generation allows for the potent antimicrobial benefits of bromine chemistry to be harnessed. envirotech.com An advantage of using bromine is its superior effectiveness in alkaline (high pH) waters and in water containing ammonia (B1221849), conditions where chlorine's efficacy is diminished. nih.govpower-eng.com

Another method of activation involves solid, bromine-releasing compounds. These include mixtures of this compound with chlorinated isocyanurates, such as sodium dichloroisocyanurate (SDIC). basicmedicalkey.com When these solid mixtures dissolve in water, they liberate hypochlorous acid, which then reacts with the bromide to generate hypobromous acid. basicmedicalkey.com Products like bromo-chloro-dimethyl-hydantoin (BCDMH) are designed to release both HOBr and HOCl as they dissolve, providing a dual-halogen disinfecting action. power-eng.comveoliawatertech.com

Applications in Water Treatment Systems

This compound (NaBr) is a crucial chemical compound utilized extensively in water treatment processes, primarily valued as a precursor for the generation of bromine-based biocides. rockchemicalsinc.com It is not a biocide itself but requires activation by an oxidizing agent to form the active disinfecting species. rockchemicalsinc.combasicmedicalkey.com This method is applied across various sectors, including industrial water systems, recreational water facilities, and municipal wastewater treatment. icl-industrialproducts.comrxchemicals.com

The fundamental principle of its application involves the reaction of this compound with a strong oxidizer, most commonly chlorine or sodium hypochlorite. rxchemicals.comchemtreat.com This reaction produces hypobromous acid (HOBr), a potent biocide effective in controlling the growth of bacteria, algae, and fungi. chemtreat.comennoreindiachemicals.com This process is often referred to as the activated this compound system. basicmedicalkey.com Bromine-based biocides generated from this compound are often preferred over traditional chlorine-based treatments due to their enhanced stability and efficacy, particularly in conditions of high pH and temperature. rockchemicalsinc.comchemtreat.combromideindia.com

Research has shown that the dissociation of hypobromous acid is less dependent on pH compared to hypochlorous acid (HOCl), the active agent in chlorine-based disinfection. chemtreat.com This makes bromine-based treatments more effective in the alkaline environments commonly found in cooling tower systems. chemtreat.com Furthermore, when ammonia is present in water, bromine reacts to form bromamines, which, unlike the less effective chloramines, are potent biocides. basicmedicalkey.com Dibromamine, for instance, is reported to have biocidal activity comparable to hypobromous acid itself. basicmedicalkey.com

Industrial Water Systems

In industrial settings such as cooling towers, this compound-based treatments are vital for controlling biofouling and microbial contamination. rockchemicalsinc.combromideindia.com The growth of microbial slimes from bacteria, fungi, and algae on surfaces can impede heat transfer efficiency and lead to biocorrosion, reducing the operational lifespan of equipment. bromideindia.comsinobiochemistry.com The use of this compound in conjunction with an oxidizer like sodium hypochlorite provides a robust solution for microbial control. bvwater.co.uk This combination is effective against a broad spectrum of microorganisms, including the pathogenic bacterium Legionella. bromideindia.combvwater.co.uk this compound is also utilized in reverse osmosis and desalination facilities to sanitize membranes and reduce bacterial loads, thereby improving water purity and system longevity. bromideindia.comatamanchemicals.com

Table 1: Comparison of Key Disinfecting Acids in Water Treatment

Feature	Hypobromous Acid (from NaBr)	Hypochlorous Acid (from Chlorine)
Primary Precursor	This compound (NaBr)	Chlorine (Cl₂) / Sodium Hypochlorite (NaOCl)
Activating Reaction	Activated by an oxidizer (e.g., NaOCl) chemtreat.com	Forms upon addition to water chemtreat.com
pH Efficacy	More effective in alkaline (high pH) water chemtreat.com	Efficacy diminishes significantly as pH rises above 7.5 chemtreat.com
Reaction with Ammonia	Forms effective bromamine (B89241) biocides basicmedicalkey.com	Forms chloramines, which are weaker biocides basicmedicalkey.com
Temperature Stability	Generally more stable at higher temperatures rockchemicalsinc.com	Less stable at elevated temperatures

Recreational and Municipal Water Treatment

This compound is widely used in the maintenance of swimming pools and spas. rockchemicalsinc.comriverlandtrading.com In these applications, it serves to disinfect the water and control the growth of algae and bacteria, ensuring the water remains clear and hygienic. sinobiochemistry.comguidechem.com When added to a chlorinated pool, this compound is converted into bromine, which then acts as the primary sanitizer. guidechem.com This is particularly advantageous in heated pools and spas, where bromine's stability at higher temperatures offers a distinct benefit over chlorine. bromideindia.com

In municipal and industrial wastewater treatment, this compound is formulated into liquid microbiocides to control algal, bacterial, and fungal slimes. rxchemicals.comennoreindiachemicals.commultichemexports.com Its ability to effectively reduce microbial populations helps improve the quality of the effluent before it is discharged. atamanchemicals.com

Table 2: Overview of this compound Applications in Water Systems

Water System	Primary Purpose	Key Benefit
Industrial Cooling Towers	Control of biofouling, microbial growth, and Legionella rockchemicalsinc.combromideindia.com	High efficacy in alkaline pH conditions common to these systems. chemtreat.com
Swimming Pools & Spas	Disinfection, sanitation, and algae control. rockchemicalsinc.comguidechem.com	Greater stability in hot water conditions compared to chlorine. bromideindia.com
Wastewater Treatment	Control of bacterial, fungal, and algal slimes. rxchemicals.commultichemexports.com	Broad-spectrum biocide action improves effluent quality. atamanchemicals.com
Reverse Osmosis (RO) Systems	Sanitization of membranes and reduction of bacterial load. bromideindia.com	Enhances water purity and protects system components. bromideindia.com
Pulp & Paper Manufacturing	Biocide to control microbial growth in process water. rxchemicals.comennoreindiachemicals.com	Prevents slime formation that can affect production. rxchemicals.com

Materials Science and Engineering Applications of Sodium Bromide

Protective Coatings for Metal Anodes in Batteries

The high reactivity of sodium metal anodes in batteries presents significant challenges, including the formation of dendrites and unstable solid-electrolyte interphases (SEIs), which can lead to poor cyclability and safety concerns. Sodium bromide has emerged as a key component in strategies to mitigate these issues by forming a stable and protective SEI on the sodium metal anode.

One of the primary challenges in sodium-metal batteries is the growth of sodium dendrites, which are needle-like structures that can penetrate the separator and cause short circuits. A protective coating rich in this compound on the sodium anode has been shown to effectively suppress the formation of these dendrites. This is largely attributed to the favorable ionic transport properties of the NaBr interphase.

A stable solid-electrolyte interphase is crucial for the long-term performance of sodium-metal batteries. The SEI forms as a result of the decomposition of the electrolyte on the anode surface and should ideally be ionically conductive and electronically insulating. This compound plays a significant role in the formation of a robust and effective SEI.

Electrolytes containing bromide have been shown to produce an SEI that includes this compound. rsc.org This NaBr-containing SEI possesses high ionic conductivity, which is essential for efficient battery operation. rsc.org Furthermore, a NaBr coating can significantly reduce the interfacial ion-transport activation energy, as demonstrated by impedance spectroscopy measurements which showed a threefold decrease compared to pristine sodium anodes. nih.gov This lower activation energy facilitates easier movement of sodium ions across the interface, leading to improved battery performance. The stable nature of the NaBr-rich SEI also helps to prevent unwanted side reactions between the sodium metal anode and the electrolyte, further contributing to the longevity of the battery. nih.gov

The tangible benefits of a NaBr-stabilized SEI are evident in the extended cycle life of sodium-metal batteries. For instance, the use of a bromide-based nonflammable electrolyte that forms a NaBr-containing SEI has been shown to prolong the cycle life of Na3V2(PO4)3//Na cells to 1500 cycles with 80% capacity retention, a significant improvement from the 60 cycles observed with traditional electrolytes. rsc.org

Performance Metric	Traditional Electrolyte	Bromide-Based Electrolyte with NaBr SEI
Cycle Life (80% Capacity Retention)	60 cycles	1500 cycles
Na//Na Symmetric Cell Stability	Not specified	1400 hours
Pouch Cell Capacity Retention (at 1C)	Not specified	97.9% after 264 cycles

Development of Perovskite Nanoplatelets for Optoelectronics

Bromide-based perovskite nanoplatelets, particularly those of cesium lead bromide (CsPbBr3), have garnered significant attention for their excellent optoelectronic properties, making them promising materials for applications such as light-emitting diodes (LEDs) and photodetectors. The synthesis of these nanoplatelets with controlled dimensions and high quality is crucial for their practical application, and various methods have been developed to achieve this.

The synthesis of bromide-based perovskite nanoplatelets typically involves the reaction of cesium, lead, and bromide precursors in the presence of ligands that control the growth and stabilization of the nanocrystals. Two prominent methods for this synthesis are the hot-injection method and the ligand-assisted reprecipitation method.

The hot-injection method is a widely used technique for the synthesis of high-quality perovskite nanocrystals, including nanoplatelets. This method involves the rapid injection of a precursor (typically a cesium precursor) into a hot solution containing the other precursors (lead and bromide sources) and ligands. The sudden temperature drop and precursor mixing induce nucleation and subsequent growth of the nanocrystals.

Key parameters in the hot-injection synthesis of CsPbBr3 nanoplatelets include the reaction temperature, the types and concentrations of ligands (commonly oleic acid and oleylamine), and the precursor ratios. For instance, a typical synthesis might involve dissolving lead bromide (PbBr2) in octadecene with oleic acid and oleylamine at an elevated temperature, followed by the swift injection of a pre-heated cesium oleate solution. acs.org The reaction is typically quenched after a short period (a few seconds) by cooling in an ice bath to control the size and shape of the nanoplatelets. acs.org Modifications to this method, such as adjusting the reaction temperature and the chain length of the amine ligands, can be used to control the dimensions of the resulting nanoplatelets. mdpi.com

The ligand-assisted reprecipitation (LARP) method offers a simpler, room-temperature alternative to the hot-injection technique. In this method, a precursor solution containing cesium bromide, lead bromide, and ligands dissolved in a polar solvent like N,N-dimethylformamide (DMF) is injected into a nonpolar solvent such as toluene (B28343). The change in solubility causes the precursors to precipitate and form nanocrystals.

The size, shape, and optical properties of the CsPbBr3 nanoplatelets synthesized via LARP are highly dependent on the choice of ligands and the precursor dissolution time. e-asct.org Different combinations of organic acids and amines can be used to control the morphology, yielding shapes from quantum dots to nanoplatelets. acs.org While LARP is advantageous due to its simplicity and mild reaction conditions, it can sometimes result in lower product yields compared to the hot-injection method. rsc.org However, modifications to the LARP protocol, such as the use of specific additives, have been shown to improve the stability and photoluminescence quantum yield of the resulting nanocrystals. rsc.org

Synthesis Parameter	Hot-Injection Method	Ligand-Assisted Reprecipitation (LARP) Method
Reaction Temperature	Typically 140-200°C	Room temperature
Typical Precursors	Cs-oleate, PbBr2	CsBr, PbBr2
Common Solvents	Octadecene (non-polar)	DMF (polar), Toluene (non-polar)
Common Ligands	Oleic acid, Oleylamine	Oleic acid, Oleylamine
Key Control Factors	Injection temperature, reaction time, ligand concentration	Precursor dissolution time, ligand choice, solvent polarity
Advantages	High crystallinity and quantum yield	Simplicity, room temperature operation
Disadvantages	Requires high temperatures and inert atmosphere	Potentially lower product yield

Passivation of Defects in Perovskite Nanoplatelets

In one study, CsPbBr₃ NPLs were treated with a solution of this compound in dimethylformamide (NaBr-DMF). This treatment was designed to provide a bromine-rich environment to fill the bromine vacancies on the surface of the nanoplatelets. However, the reaction of the NPLs with the NaBr-DMF solution resulted in a significant red-shift in the photoluminescence spectrum, with the emission maximum moving to around 510 nm. This spectral shift was attributed to the regrowth of the CsPbBr₃ NPLs and a subsequent loss of quantum confinement, indicating a transformation in the nanoplatelet structure rather than simple defect passivation arxiv.org.

Treatment	Initial PL Peak (nm)	Final PL Peak (nm)	Observed Effect
Pristine NPLs	460	N/A	Low PLQY (35.1%) due to Br vacancies arxiv.org.
NaBr-DMF	460	~510	Pronounced red-shift, attributed to NPL regrowth arxiv.org.
ZnBr₂-DMF	460	~510	Pronounced red-shift, attributed to NPL regrowth arxiv.org.
GdBr₃-DMF	460	464	Effective defect passivation, PLQY increase to ~100% arxiv.org.

A more refined approach to defect passivation involves the synergistic use of complementary ligands that can target different types of surface defects. One such strategy employs didodecyldimethylammonium bromide (DDAB) and sodium dodecylbenzene sulfonate (SDBS) to passivate the surface of perovskite NPLs rsc.org.

In this dual-ligand system, the two compounds play distinct roles:

Sodium Dodecylbenzene Sulfonate (SDBS): The sulfonate group (SO₃⁻) of SDBS coordinates with undercoordinated lead (Pb²⁺) ions on the perovskite surface. The presence of the benzene ring on SDBS also helps inhibit the distortion of the lead-halide octahedra, which enhances the material's stability rsc.org.

Didodecyldimethylammonium Bromide (DDAB): The cationic didodecyldimethylammonium (DDA⁺) ions from DDAB effectively bond with excess bromide (Br⁻) ions or passivate bromide vacancy sites on the surface, removing these defects rsc.orgnih.gov. The addition of DDAB has been shown to significantly improve the PLQY of CsPbBr₃ nanocrystals from 70% to as high as 96% nih.gov.

The combined, synergistic effect of SDBS and DDAB results in a more comprehensive passivation of the NPL surface than either ligand could achieve alone. This dual-ligand strategy has been reported to increase the PLQY by a factor of 8.6 compared to pristine, unpassivated samples rsc.org.

Impact on Self-Assembly of Surface-Active Ionic Liquids

This compound plays a significant role in influencing the self-assembly behavior of surface-active ionic liquids (SAILs) in aqueous solutions. The addition of a simple salt like NaBr can alter the electrostatic interactions between the charged headgroups of the surfactant molecules, thereby inducing morphological transitions in the aggregates they form acs.orgnih.govacs.org.

Micelle to Vesicle Transitions Induced by this compound

In aqueous solutions, certain anionic SAILs, such as those based on dodecylbenzenesulfonate (DBS), predominantly form micelles acs.orgnih.govacs.org. However, the addition of this compound can trigger a spontaneous transition from these micellar structures to vesicles. This micelle-to-vesicle transition (MVT) has been observed and confirmed using various analytical techniques, including dynamic light scattering (DLS), cryo-transmission electron microscopy (cryo-TEM), and proton nuclear magnetic resonance (¹H NMR) nih.gov.

The underlying mechanism for this transition is attributed to the effect of the added salt on the electrostatic environment of the surfactant headgroups. The introduction of Na⁺ and Br⁻ ions from this compound increases the ionic strength of the solution, which screens the electrostatic repulsion between the anionic sulfonate headgroups of the SAILs. This reduced repulsion allows the surfactant molecules to pack more closely and in a different geometry, favoring the formation of bilayer structures, which then close upon themselves to form vesicles nih.govresearchgate.net. The formation of vesicles is also driven by increased electrostatic interactions between the less hydrated sulfonate headgroup and the more populated, larger counterions nih.govacs.org.

Influence on Critical Micelle Concentration (CMC)

The critical micelle concentration (CMC) is the specific concentration of a surfactant above which micelles spontaneously form. The addition of an electrolyte like this compound generally leads to a decrease in the CMC of ionic surfactants. This effect arises because the salt ions reduce the electrostatic repulsion between the charged headgroups of the surfactant molecules at the micelle's surface. With diminished repulsion, less work is required to bring the surfactant molecules together, allowing micellization to occur at a lower concentration.

Studies on dodecylbenzenesulfonate-based anionic surface-active ionic liquids (DBS-ILs) have shown them to be highly surface-active, with CMC values lower than their conventional counterpart, sodium dodecylbenzenesulfonate ([Na][DBS]) acs.orgnih.govacs.org. This indicates a greater tendency for the SAILs to self-assemble.

Compound	CMC (mM)
[N₁₁₁₄]DBS	0.43
[C₄mim]DBS	0.58
[C₄Py]DBS	0.65
[Na][DBS]	1.10

Data sourced from The Journal of Physical Chemistry B, 2015. acs.org

While the primary studies focused on the post-micellization transition induced by NaBr, the established principle of electrolyte addition suggests that NaBr would further lower the CMC of these SAILs by enhancing the screening of headgroup repulsion acs.orgnih.govacs.org.

Industrial and Specialized Applications of Sodium Bromide Excluding Dosage/administration

Oil and Gas Extraction

Sodium bromide is extensively utilized in the oil and gas industry, primarily within drilling and completion fluids. rockchemicalsinc.comyouzhuchem.com Its application is crucial for enhancing the efficiency and safety of extraction operations. youzhuchem.comglobalso.com

This compound is used to create high-density, clear brine solutions for workover and completion fluids. globalso.comcatalystdrillchem.insvschemical.com These brines can achieve densities ranging from 8.4 to 12.5 pounds per gallon (lb/gal), or 1007 to 1498 kilograms per cubic meter ( kg/m ³). globalso.comcatalystdrillchem.insolentchem.com This high density is instrumental in controlling wellbore pressure and preventing blowouts. solechem.eudrashtichemicals.co.increcompany.com Clear brines are particularly advantageous in formations that contain high concentrations of carbonate or sulfate (B86663) ions, as they prevent the precipitation that can occur with other types of completion fluids. globalso.comcoredrillingchem.com

The use of this compound as a single salt or in combination with other salts like sodium chloride or zinc bromide allows for the formulation of fluids with a wide range of densities to meet specific well requirements. globalso.comcatalystdrillchem.insolentchem.com Its high solubility in water ensures the creation of stable and consistent brine solutions. crecompany.comwikipedia.org

Table 1: Properties of this compound Brine in Oil and Gas Applications

Property	Value	References
Density Range	8.4 to 12.5 lb/gal (1007 to 1498 kg/m ³)	globalso.comcatalystdrillchem.insolentchem.com
Appearance	Clear, colorless to light yellow liquid	catalystdrillchem.inicl-industrialproducts.comeskayiodine.com
Primary Use	Workover and completion fluids	globalso.comcatalystdrillchem.insvschemical.com
Key Advantage	Prevents precipitation in formations with high carbonate/sulfate concentrations	globalso.comcoredrillingchem.com

In crude oil extraction, this compound is a key additive in drilling fluids, also known as drilling muds. youzhuchem.comglobalso.comcrecompany.com The primary functions of these fluids are to balance the downhole formation pressure, prevent the collapse of the wellbore, and provide lubrication for the drilling equipment. globalso.comglobalso.com The high density of this compound solutions provides the necessary hydrostatic pressure to stabilize the wellbore, which is especially critical in challenging high-pressure, high-temperature (HPHT) drilling environments. crecompany.com

Furthermore, the presence of the sodium cation in the drilling fluid causes the bentonite (B74815) clay, another common additive, to swell, while the high ionic strength of the brine induces bentonite flocculation, contributing to the desired viscosity and fluid properties. wikipedia.org

The evolution of drilling technology, particularly the widespread adoption of horizontal drilling and hydraulic fracturing ("fracking"), has further solidified the importance of this compound. businesswire.comdamascuscitizensforsustainability.orgearthworks.org In these advanced extraction techniques, this compound is a component of the fracturing fluids. damascuscitizensforsustainability.orglanxess.com These fluids are injected at high pressure to create and expand fractures in rock formations, allowing for the release of trapped oil and gas. earthworks.orgresearchgate.net The density provided by this compound helps to control the immense pressures involved in these operations and ensures the efficiency of the fracturing process. lanxess.com

Water Treatment and Disinfection Systems

This compound is a crucial chemical in various water treatment and disinfection applications, valued for its effectiveness in controlling microbial growth. rockchemicalsinc.comsolechem.eubromideindia.com

This compound acts as a precursor to bromine-based biocides. rockchemicalsinc.com When activated by an oxidizing agent like chlorine or sodium hypochlorite (B82951), this compound forms hypobromous acid, a powerful disinfectant. wikipedia.orgbromideindia.comomanchem.com This resulting biocide is highly effective at eliminating a broad spectrum of microorganisms, including bacteria, viruses, and fungi. bromideindia.comsinobiochemistry.com

In swimming pools, spas, and cooling towers, this compound-based treatments are used to control algae and biofilm growth, maintaining water clarity and quality. bromideindia.comsinobiochemistry.compublications.gc.ca Bromine is often preferred over chlorine in these systems because of its stability and effectiveness at higher temperatures and over a wider pH range. rockchemicalsinc.com

Table 2: Applications of this compound in Water Disinfection

Application	Function	References
Swimming Pools & Spas	Algae and bacteria control	wikipedia.orgsinobiochemistry.compublications.gc.ca
Cooling Towers	Prevents microbial contamination and biocorrosion	bromideindia.comsinobiochemistry.com
Industrial Wastewater	Disinfection and removal of harmful microorganisms	globalso.combromideindia.com
Reverse Osmosis & Desalination	Sanitizes membranes and reduces bacterial load	bromideindia.com

This compound is registered and used as a slimicide and bactericide in various industrial water systems. publications.gc.caepa.govregulations.gov These applications include commercial and industrial recirculating water-cooling systems, pulp and paper mill water systems, and wastewater treatment plants. epa.govepa.gov By preventing the formation of slime and controlling bacterial populations, this compound helps to maintain the efficiency and longevity of industrial equipment. sinobiochemistry.comatamanchemicals.com It is effective in controlling the growth of harmful bacteria such as Legionella in water systems. bromideindia.com

Industrial Wastewater Treatment

This compound is a key component in the treatment of industrial wastewater, where it functions as a precursor to powerful biocides. researchgate.netgoogleapis.comresearchgate.netcabidigitallibrary.org When combined with an oxidizing agent like chlorine or sodium hypochlorite, this compound is converted to hypobromous acid, an effective agent for controlling microbial growth, including bacteria, algae, and fungi. researchgate.netcabidigitallibrary.orgduorganics.in This "activated bromide" approach is utilized to disinfect and control slime in various wastewater systems. researchgate.net The use of this compound is particularly advantageous in systems with high pH or those containing ammonia (B1221849), where chlorine-based treatments are less effective. sigmaaldrich.comfao.org

The application of this compound in wastewater treatment helps in maintaining the operational efficiency of the systems and ensures that the discharged water meets regulatory standards by reducing harmful microorganisms. cabidigitallibrary.orgresearchgate.net It is used in the treatment of wastewater from industries such as pulp and paper manufacturing and chemical processing. researchgate.netcabidigitallibrary.org

Cooling Water and Air Washer Systems

In industrial cooling towers, heat exchange water systems, and air washers, this compound is employed to control microbiological fouling. oecd.orgepa.govgoogle.comfao.orgresearchgate.net Biofouling, the accumulation of microorganisms, can impede heat transfer, restrict water flow, and lead to corrosion, thereby reducing the efficiency and lifespan of the equipment. cabidigitallibrary.orgoecd.org

This compound, when activated by an oxidizer like chlorine, forms hypobromous acid, a biocide that effectively controls a broad spectrum of microorganisms, including Legionella bacteria, over a wide pH range. cabidigitallibrary.orgsigmaaldrich.comepa.gov This method is valued for its stability at higher temperatures and in alkaline conditions, which are common in cooling water systems. sigmaaldrich.comoecd.org The use of this compound helps to maintain the cleanliness and efficiency of these systems, preventing the issues associated with microbial growth. oecd.orgepa.gov

System	Function of this compound	Key Benefits
Industrial Wastewater Treatment	Precursor to hypobromous acid for disinfection. researchgate.netgoogleapis.comresearchgate.netcabidigitallibrary.org	Effective control of bacteria, algae, and fungi; performs well in high pH and ammonia-containing water. researchgate.netcabidigitallibrary.orgsigmaaldrich.comfao.org
Cooling Water Systems	Controls biofouling by forming hypobromous acid. oecd.orgepa.gov	Maintains heat transfer efficiency; prevents corrosion; stable at high temperatures and pH. cabidigitallibrary.orgsigmaaldrich.comoecd.org
Air Washer Systems	Controls algal, bacterial, and fungal slime. google.comfao.orgresearchgate.net	Prevents microbial growth that can affect air quality and system performance. epa.gov

Flame Retardant Formulations

This compound serves as a precursor in the production of brominated flame retardants (BFRs). oecd.orgniphm.gov.in These BFRs are incorporated into a variety of materials to enhance their fire resistance. The process of creating BFRs begins with bromine, which is extracted from this compound solutions. oecd.orgniphm.gov.in

Halogenated flame retardants, including those derived from bromine, function by interrupting the chemical chain reactions of combustion in the gas phase. nih.govwikipedia.org When the material is heated, the BFR releases halogen radicals (e.g., bromine radicals) that react with the highly reactive hydrogen (H•) and hydroxyl (OH•) radicals in the flame, replacing them with less reactive halogen radicals. nih.govwikipedia.orgisola-group.com This action slows down the combustion process and reduces the spread of fire. goyenchemical.com

Brominated flame retardants are used in various polymers, including epoxy resins and polycarbonates, which are found in electronics, construction materials, and textiles. researchgate.netnih.govunitedchemicalstw.comgoogle.combromxchem.com For instance, brominated epoxy resins are widely used in printed circuit boards due to their excellent flame retardant properties. nih.govunitedchemicalstw.combromxchem.com

Agricultural Chemicals

In the agricultural sector, this compound is used as a source of bromine for the synthesis of various agricultural chemicals, including pesticides. mdpi.comhc-sc.gc.ca It has been used in the formulation of fungicides and as a soil fumigant to control pests and pathogens. niphm.gov.inmdpi.com

Historically, this compound was a precursor for the production of methyl bromide, a broad-spectrum fumigant used to control a wide range of pests in soil, commodities, and structures. nih.govias.ac.in Although the use of methyl bromide has been significantly phased out due to its ozone-depleting properties, this compound's role as a starting material for other agricultural chemicals continues. fao.orgfao.orgca.gov For example, it can be used to produce other brominated compounds that act as herbicides, insecticides, or nematicides. nih.gov Additionally, it is used for sterilizing agricultural equipment and water systems to prevent the spread of harmful bacteria. electrochemsci.org

Photography Industry

This compound has a long-standing and crucial role in traditional film photography. researchgate.netelectrochemsci.orgchemtexltd.com Its primary function is in the preparation of light-sensitive materials. researchgate.netchemtexltd.com

In the manufacturing of photographic films and papers, this compound is used to create silver bromide (AgBr) emulsions. researchgate.netchemtexltd.com This is achieved by reacting this compound with silver nitrate (B79036) in a controlled process. researchgate.net The resulting silver bromide crystals are highly sensitive to light and form the basis of the photographic image. researchgate.net

During the development process, this compound also acts as a restrainer or antifogging agent. researchgate.net By increasing the concentration of bromide ions in the developer solution, it helps to control the development rate and prevents the unexposed silver bromide from being developed, which would otherwise create a "fog" on the negative. researchgate.net This control is essential for achieving high-quality images with good contrast and clarity. researchgate.net

Electroplating Industry Applications

This compound is utilized in the electroplating industry as an additive in various plating baths to improve the quality and efficiency of the metal deposition process. electrochemsci.org It is particularly noted for its role as a brightener in certain electroplating applications. electrochemsci.org

Research has shown that the addition of this compound to electroplating baths for metals like copper and nickel can result in brighter and smoother deposits. researchgate.netelectrochemsci.org It can help to prevent the formation of passivation layers on the electrode surface and may act as a surfactant to promote uniform growth of the metal coating. electrochemsci.org In some cases, this compound is used to improve the conductivity of the plating bath and to clear up turbidity in the solution. googleapis.comelectrochemsci.org It has also been used in electrolytic stripping baths to remove metal deposits from work racks. bromxchem.com Studies on the electrodeposition of tin, copper, silver, and nickel from ionic liquids have demonstrated that this compound can increase the current efficiency and improve the surface morphology of the deposited metals. researchgate.netelectrochemsci.org

Application	Metal	Effect of this compound Addition
Electrodeposition from Ethaline 200	Tin (Sn)	Smaller redox peak currents, increased current efficiency. researchgate.netelectrochemsci.org
Copper (Cu)	Formation of bright and smooth deposits, increased current efficiency. researchgate.netoecd.orgelectrochemsci.org
Silver (Ag)	Smaller redox peak currents, increased current efficiency. researchgate.netelectrochemsci.org
Nickel (Ni)	Formation of bright and smooth deposits, increased current efficiency. researchgate.netoecd.orgelectrochemsci.org

Dye Industry Applications

In the textile and dye industry, this compound serves as a brominating agent. atamanchemicals.comsawaint.comqinmuchem.combloomtechz.com Its application helps to improve the final quality of dyed products. sawaint.comriverlandtrading.com By acting as a dye auxiliary, this compound can enhance the colorfastness of fabrics. riverlandtrading.com This is achieved by improving the bonding mechanism between the dye molecules and the textile fibers, resulting in more vibrant and durable colors. riverlandtrading.com

Flavor Industry in Synthetic Flavor Production

This compound is utilized as a raw material and chemical intermediate in the perfume and flavor industry for the production of synthetic fragrances. atamanchemicals.comsawaint.comqinmuchem.comhaiwangchemical.comsamaterials.com It serves as a key component in the synthesis of various aromatic chemicals. atamanchemicals.combloomtechz.com While specific flavor compounds derived directly from this compound are not extensively detailed, its role as a precursor in organic synthesis is well-established within the industry. atamanchemicals.com

Wood Preservatives

This compound is applied as a wood preservative, often as part of a broader chemical treatment system. greatchem.comgloba-bahan-kimia.comatamanchemicals.comresearchgate.net Its effectiveness is significantly enhanced when used in combination with an activating agent, such as hypochlorites. atamanchemicals.comresearchgate.net When activated, this compound becomes a potent biocide, capable of protecting wood from decay and insect attack. atamanchemicals.comresearchgate.net This application is an important aspect of wood treatment for construction and other uses where durability is required.

Table 2: Technical Specifications of Industrial Grade this compound

Parameter	Technical Grade
Appearance	White Crystal Powder
NaBr Content (Dry basis)	≥98.5%
Loss on Drying	≤1.0%
pH (50g/L solution)	5.5-10.5
Chloride (as Cl-)	≤1.5%
Sulphate (as SO4 2-)	≤0.1%

Source: Data compiled from technical specification sheets. globa-bahan-kimia.comhongyuanchemical.com

Table 3: List of Chemical Compounds

Compound Name	Chemical Formula
This compound	NaBr
Sodium Hydroxide (B78521)	NaOH
Hydrobromic Acid	HBr
Sodium Carbonate	Na2CO3
Bromine	Br2
Hydrogen Radical	H•
Hydroxyl Radical	•OH
Hydrogen Bromide	HBr

Future Research Directions and Emerging Trends for Sodium Bromide

Exploration of New Applications and Formulations

While sodium bromide has established uses, research is ongoing to uncover novel applications and develop new formulations to enhance its efficacy and expand its utility. In the pharmaceutical sector, while its use as a primary sedative has declined, it remains a critical compound for research and development, especially in niche treatments and veterinary medicine. rockchemicalsinc.com Its role as an anticonvulsant, particularly for canines, continues to be an area of interest. rockchemicalsinc.comcrecompany.com

In the food industry, the use of this compound-based antimicrobials is an emerging application, offering an effective solution against pathogenic bacteria like Salmonella. industryarc.com The development of new formulations is also critical. For instance, in materials science, this compound is being investigated for its potential in energy storage systems and battery chemistries. futuremarketinsights.comamericanelements.com Researchers are also exploring its use in creating artificial solid electrolyte interphase (SEI) layers for sodium metal anodes to prevent dendrite formation in batteries. researchgate.net

The following table summarizes potential new applications for this compound:

Table 1: Emerging Applications of this compound

Sector	Potential Application	Research Focus
Energy	Component in battery chemistries	Enhancing energy storage systems. futuremarketinsights.com
	Artificial SEI for sodium metal anodes	Improving battery safety and performance. researchgate.net
Food & Nutrition	Antimicrobial agent	Combating pathogenic bacteria in food processing. industryarc.com
Pharmaceuticals	Niche therapeutic treatments	Development for specific medical conditions. rockchemicalsinc.com

| Materials Science | Synthesis of novel materials | Creating new compounds with unique properties. |

Research and Development in Combination Therapies

A significant and promising area of research for this compound lies in its use in combination therapies. Recent studies have shown that this compound can work synergistically with other compounds to enhance therapeutic effects. For example, research in mouse models of Autism Spectrum Disorders (ASD) has demonstrated that chronic this compound treatment can relieve autistic-like behavioral deficits. nih.govresearchgate.netnih.gov

Notably, these studies found synergistic effects when this compound was co-administered with a positive allosteric modulator (PAM) of the mGlu4 receptor, suggesting a molecular mechanism for this synergy. nih.govnih.govbiorxiv.org These findings open up new avenues for the development of combination therapies for neurodevelopmental disorders. researchgate.netbiorxiv.org The research indicates that bromide ions may act as PAMs of the mGlu4 receptor, providing a basis for its therapeutic potential, alone or in combination. nih.govnih.gov

Sustainable Synthesis of Bromine Compounds

The chemical industry is increasingly focusing on "green chemistry" to develop more environmentally friendly and safer production methods. nu.edu.kz This trend is highly relevant to the synthesis of bromine compounds, including this compound. Traditional methods often involve hazardous reagents like molecular bromine. nu.edu.kzresearchoutreach.org

Future research is directed towards developing sustainable synthesis routes that are economically viable and minimize environmental impact. ect-journal.kz One such "green" method involves the use of a mixture of potassium bromide and potassium bromate (B103136) in acetic acid, which are safer, solid reagents. nu.edu.kz Another approach utilizes hydrogen bromide (HBr) and sodium bromate (NaBrO3) in flow reactors to generate bromine in situ, avoiding the need to transport and store the toxic substance. researchoutreach.org Oxidative bromination, using the bromide anion as the source and an oxidant like molecular oxygen, is another promising eco-friendly alternative. acs.org

Key aspects of sustainable synthesis research include:

Using safer, less hazardous reagents. nu.edu.kzresearchoutreach.org

Developing processes with higher atom economy and reduced waste. acs.org

Employing recyclable catalysts and avoiding volatile organic compounds. acs.org

In situ generation of bromine to enhance safety. researchoutreach.org

Advanced Wastewater Treatment for Bromide Ions

The presence of bromide ions in water sources is a significant environmental concern due to the formation of carcinogenic brominated disinfection byproducts (DBPs) during water treatment. in-part.comflintbox.com Consequently, there is a strong drive to develop advanced and cost-effective methods for removing bromide from drinking water and industrial wastewater. in-part.comautm.net

Current research focuses on moving beyond traditional, often expensive methods like reverse osmosis and activated carbon. in-part.comnetsolwater.com Novel processes being explored include:

Selective Oxidation and Aeration: This involves oxidizing bromide ions to bromine using agents like hypochlorous acid, followed by aeration to separate the bromine from the water. in-part.com

Electrochemical Methods: Systems are being developed to optimize the electrochemical oxidation of bromide to bromine, which can minimize the formation of harmful byproducts like bromate. flintbox.com This includes techniques like capacitive deionization. researchgate.netca.gov

Ion Exchange Resins: The development of bromide-selective resins that can be regenerated with a simple sodium chloride solution offers a targeted and efficient removal method. purolite.com

Table 2: Comparison of Bromide Removal Technologies

Technology	Mechanism	Advantages	Challenges
Reverse Osmosis	Membrane filtration	High removal efficiency for various contaminants. netsolwater.com	High cost, potential for membrane fouling. in-part.com
Activated Carbon	Adsorption	Effective for a range of organic compounds. netsolwater.com	Not specific to bromide, can be costly. in-part.com
Selective Oxidation	Chemical conversion and physical separation	Cost-effective, selective for bromide. in-part.com	Requires careful control of reaction conditions. in-part.com
Electrochemical Oxidation	Anodic oxidation	Precise control, minimizes hazardous byproducts. flintbox.com	Energy consumption, electrode material stability.

| Ion Exchange | Selective binding to a resin | High selectivity for bromide, regenerable. purolite.com | Resin capacity and lifespan. |

Continued Development of Enhanced Delivery Systems

The effectiveness of any chemical compound in applications ranging from pharmaceuticals to materials science can be significantly improved through enhanced delivery systems. For this compound, particularly in potential therapeutic uses, the development of advanced delivery mechanisms is a key area of future research. This includes creating formulations that allow for controlled release, targeted delivery to specific cells or tissues, and improved bioavailability. While specific research on enhanced delivery systems for this compound is still emerging, the principles applied to other pharmaceutical compounds are relevant. This can involve encapsulation in nanoparticles, liposomes, or other carrier molecules to optimize its action and reduce potential side effects.

Impact of Economic and Regulatory Frameworks on this compound Research and Industry

The research, production, and use of this compound and other bromine compounds are significantly influenced by economic factors and regulatory landscapes. futuremarketinsights.comtechsciresearch.com Market trends, such as the growth of the oil and gas industry, which uses this compound in drilling fluids, directly impact demand. industryarc.comgrandviewresearch.com The global this compound market was estimated at USD 276.7 million in 2024 and is projected to grow, driven by its diverse applications. grandviewresearch.com

Regulatory frameworks, particularly those concerning environmental protection and chemical safety, are major drivers of innovation. techsciresearch.comimarcgroup.com Stringent regulations in regions like Europe and North America push for the development of safer, more sustainable, and eco-friendly bromine-based products and alternatives. futuremarketinsights.comglobenewswire.com These regulations influence everything from production methods to end-use applications, encouraging research into areas like green synthesis and advanced wastewater treatment. imarcgroup.com For example, concerns over mercury emissions have also driven the demand for this compound in certain industrial processes. industryarc.comprnewswire.com

Interdisciplinary Research at the Interface of Chemistry, Materials Science, and Biology

The most groundbreaking advancements often occur at the intersection of different scientific disciplines. ucsb.edu Future research on this compound is poised to benefit significantly from interdisciplinary approaches that combine chemistry, materials science, and biology.

Chemistry and Materials Science: The collaboration between chemists and materials scientists is crucial for developing new materials with tailored properties. For example, research into the use of this compound in batteries researchgate.net and for synthesizing building blocks for photovoltaic polymers nu.edu.kz requires a deep understanding of both chemical synthesis and material properties. The study of the gradient-elastic tensor in this compound crystals is another example of this interdisciplinary synergy. aps.org

Chemistry and Biology: The interface of chemistry and biology is fertile ground for discovering new therapeutic applications. The investigation of this compound's effect on neurotransmitter systems in the brain, as seen in the ASD research, highlights this connection. nih.govnih.gov Further research could explore its role in other biological processes, leveraging techniques from molecular biology, pharmacology, and neuroscience. The use of this compound in protein crystallography for phasing is another key area where chemistry aids biological structure determination. hamptonresearch.com

Materials Science and Biology: The development of biocompatible materials for medical devices or drug delivery systems is a key area of interdisciplinary research. While not yet a major focus for this compound, its properties could be explored for creating new biomaterials or coatings. The study of protein behavior in this compound solutions, for instance, can provide insights relevant to both material science and biotechnology. researchgate.net

This collaborative approach is essential for unlocking the full potential of this compound and addressing complex scientific and technological challenges. ucsb.eduresearchgate.net

Q & A

Q. What experimental methods are recommended for determining the refractive index of sodium bromide across different wavelengths?

To determine NaBr's refractive index, employ the Sellmeier equation derived from critical analysis of experimental data. Use spectrophotometric measurements in the visible to infrared range (297 K), ensuring calibration with alkali halide standards. Fit data using the formula: $n^2(\lambda) = A + \frac{B}{\lambda^2 - C}$, where $A, B, C$ are coefficients from validated sources like Li (1976) .

Q. How can researchers assess the purity of this compound for spectroscopic applications?

Follow pharmacopeial standards (e.g., USP) involving:

• Appearance of solution test : Dissolve 10.0 g in CO₂-free water; solution must remain clear/colorless.
• Drying loss analysis : Measure mass loss after heating to ensure ≤100.5% NaBr content .

Q. What is the optimal method for preparing aqueous this compound solutions with precise molarity?

Calculate mass using $\text{moles} = \text{Molarity} \times \text{Volume (L)}$. For 250 mL of 0.1 M NaBr:

• Dissolve 2.57 g NaBr (MW: 102.89 g/mol) in deionized water.
• Use gravimetric calibration and conductivity checks to validate ionic strength .

Q. How does this compound interact with sulfuric acid, and how can this reaction be monitored?

The reaction $\text{NaBr} + \text{H}_2\text{SO}_4 \rightarrow \text{Na}_2\text{SO}_4 + \text{HBr}$ produces hydrogen bromide gas. Monitor via:

• Gas chromatography for HBr quantification.
• pH titration to track sulfate formation .

Advanced Research Questions

Q. How do ion-solvent interactions in concentrated NaBr solutions affect water’s vibrational spectroscopy?

Ultrafast IR spectroscopy reveals that NaBr disrupts hydrogen-bond networks, causing OD-stretch blueshifts (up to 20 cm⁻¹ at 4 M). Use molecular dynamics simulations with spectroscopic maps to model anion-solvent shell rearrangements, noting slowed spectral diffusion (3–4× vs. pure water) .

Q. What methodologies resolve contradictions in reported thermochemical data for NaBr (e.g., ΔfH°solid)?

Discrepancies (e.g., NIST’s -361.41 kJ/mol vs. older studies) arise from calorimetric techniques. Resolve by:

• Repeating bomb calorimetry with high-purity NaBr.
• Cross-validating via ion cyclotron resonance for gas-phase enthalpies .

Q. How can NMR titrations elucidate this compound’s role in ion-pair receptor binding?

Titrate NaBr into receptors (e.g., aminobenzoic platforms) under 1:1 binding models. Analyze chemical shift perturbations (Δδ) to calculate $K_a$. At [Na⁺] >20 mM, binding enhancement occurs due to cooperative ion-pairing, validated by nonlinear regression fitting .

Q. What experimental designs mitigate spectral interference in NaBr-containing systems during halide analysis?

For high halide samples:

• Alkalize with 32% NaOH to stabilize pH >12, preventing Br⁻ oxidation.
• Use ion-selective electrodes or potentiometric titration with AgNO₃, correcting for Na⁺-induced activity changes .

Methodological Notes

• Optical Studies : Prioritize Li’s Sellmeier coefficients for IR applications .
• Thermodynamic Validation : Cross-reference NIST-JANAF tables with recent calorimetric data .
• Safety : Use PPE and fume hoods for HBr handling; adhere to SDS protocols .